Benzene, (1,2-dibromoethyl-2-13C)-

• CAS: 286013-08-9

Core Science & Biosynthesis

Benzene, (1,2-dibromoethyl-2-13C)- chemical properties

A Mechanistic Probe for Metabolic & Kinetic Profiling

Executive Summary

Benzene, (1,2-dibromoethyl-2-13C)- (also known as Styrene dibromide-

- C) is a stable isotope-labeled organobromide used primarily as a tracer in mechanistic toxicology and metabolic flux analysis. Unlike deuterium labeling, which can introduce significant Kinetic Isotope Effects (KIE) that alter reaction rates, the C label provides a non-perturbative method to track the carbon skeleton of styrene derivatives through complex biotransformations, specifically the mercapturic acid pathway and epoxide hydrolase activity.

This guide details the physicochemical profile, validated synthetic protocols, and analytical frameworks required to utilize this compound in high-integrity research environments.

Part 1: Molecular Architecture & Physicochemical Profile

The introduction of a

C atom at the C2 (terminal/ ) position of the ethyl side chain creates a distinct NMR signature without altering the steric or electronic properties of the molecule.

Table 1: Physicochemical Specifications

Property	Value / Description	Note
IUPAC Name	(1,2-Dibromo[2- C]ethyl)benzene	Specific isotopologue
Structure		Label at terminal carbon
Molecular Formula		Mass shift of +1.003 Da
Molecular Weight	~264.97 g/mol	vs. 263.96 g/mol (unlabeled)
Physical State	White to off-white crystalline solid
Melting Point	71–74 °C	Consistent with unlabeled Std [1]
Solubility	Soluble: Methanol, DCM, DMSOInsoluble: Water	Hydrophobic lipophilic character
Stability	Light sensitive; Moisture sensitive	Store under inert gas at 2-8°C

Part 2: Synthetic Routes & Quality Control

The synthesis of Benzene, (1,2-dibromoethyl-2-13C)- requires a two-stage workflow to ensure isotopic purity (>99 atom %

C). The label must be introduced before the bromination step to avoid scrambling.

Workflow Logic

• Precursor Synthesis (Wittig Olefination): We utilize

  C-labeled methyltriphenylphosphonium iodide to generate Styrene-( - C). The Wittig reaction is chosen over elimination methods to guarantee the position of the isotope.

• Electrophilic Addition: Bromination of the labeled styrene. This must be conducted at low temperatures to prevent polymerization of the styrene intermediate.

Protocol: Step-by-Step

Step A: Synthesis of Styrene-(

- C)

• Reagents: Methyltriphenylphosphonium iodide-(

  C) (1.1 eq), Potassium tert-butoxide (KOtBu) (1.2 eq), Benzaldehyde (1.0 eq).

• Solvent: Anhydrous THF (degassed).

• Procedure:

  • Suspend the phosphonium salt in THF at 0°C under Argon.

  • Add KOtBu portion-wise. The solution will turn yellow (ylide formation). Stir for 30 min.

  • Add Benzaldehyde dropwise.

  • Warm to Room Temperature (RT) and stir for 4 hours.

  • Quench: Add saturated

    . Extract with diethyl ether.[1]

  • Purification: Silica gel chromatography (Hexanes).

Step B: Bromination to (1,2-dibromoethyl-2-13C)-benzene

• Reagents: Styrene-(

  - C) (from Step A), Elemental Bromine ( ) (1.05 eq).

• Solvent: Dichloromethane (DCM) or

  .

• Procedure:

  • Dissolve labeled styrene in DCM at -10°C (Ice/Salt bath). Critical: Low temp prevents radical substitution on the ring.

  • Add

    solution dropwise. The red color should disappear rapidly, indicating consumption.

  • Continue addition until a faint red color persists (slight excess).

  • Workup: Wash with 10%

    (to remove excess ), then water and brine.

  • Crystallization: Recrystallize from Ethanol/Hexane to yield white needles.

Visualization: Synthetic Pathway

Caption: Figure 1. Isotope-specific synthesis via Wittig olefination followed by controlled bromination.

Part 3: Analytical Characterization

Validating the label position is critical. Standard

NMR is insufficient due to overlapping multiplets; C NMR is required.

1. Nuclear Magnetic Resonance ( C NMR)

• Unlabeled Standard: The

  -carbon typically appears at ~35.0 ppm.

• Labeled Compound: Expect a massive signal enhancement at ~35.0 ppm (triplet in proton-coupled mode, singlet in decoupled).

• Coupling (

  ): You will observe a 1-bond coupling ( ) between the -carbon (attached to the phenyl ring) and the labeled -carbon, typically 35–40 Hz.

2. Mass Spectrometry (GC-MS)

• Molecular Ion (

  ): The parent peak will shift from 262/264/266 (standard bromine isotope pattern ) to 263/265/267 .

• Fragmentation:

  • Loss of

    : The fragment (m/z ~183/185) will not contain the label if fragmentation cleaves the C-C bond.

  • This confirms the label is strictly on the terminal carbon.

Part 4: Applications in Mechanistic Toxicology

This compound is a probe for studying the metabolic fate of styrene and the hydrolytic stability of organobromides.

The Metabolic Pathway Logic

Styrene is metabolized by Cytochrome P450 (CYP2E1) into Styrene-7,8-oxide (SO), a reactive epoxide. The dibromide derivative is often used to study non-enzymatic debromination or as a surrogate for studying alkylation mechanisms.

• Debromination: In biological systems (or with reducing agents like Glutathione), vicinal dibromides can undergo anti-elimination to regenerate the alkene (Styrene).

• Tracing: By using the

  C label, researchers can quantify the ratio of regenerated styrene vs. hydrolysis products (bromohydrins) using quantitative Mass Spec (qMS), unaffected by the hydrogen/deuterium exchange rates.

Visualization: Metabolic & Chemical Fate

Caption: Figure 2. Metabolic fate tracking. The 13C label persists through oxidation and conjugation, allowing mass-based quantification.

Part 5: Handling & Safety[2][8]

Hazard Classification: Skin Corrosion (Category 1B).

• Danger: Causes severe skin burns and eye damage.[2][3][4] The compound hydrolyzes to release HBr on contact with moisture [2].

Safe Handling Protocol:

• PPE: Neoprene gloves, chemical splash goggles, and a lab coat are mandatory.

• Ventilation: All weighing and transfer operations must occur inside a certified chemical fume hood.

• Decontamination: In case of spill, neutralize with weak base (Sodium Bicarbonate) before disposal. Do not wash down drains; organobromides are toxic to aquatic life.

References

• Sigma-Aldrich. (2024). (1,2-Dibromoethyl)benzene Product Specification & MSDS. Link

• PubChem. (2024). Compound Summary: (1,2-Dibromoethyl)benzene (CAS 93-52-7).[5][4][6][7][8][9] National Library of Medicine. Link

• James, S. P., & White, D. A. (1967). The metabolism of phenethyl bromide, styrene and styrene oxide in the rabbit and rat. Biochemical Journal, 104(3), 914–921. Link

• Organic Chemistry Portal. (2024). Wittig Reaction: Mechanism and Protocols. Link

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• 3. tcichemicals.com [tcichemicals.com]
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• 5. CAS 93-52-7: (1,2-Dibromoethyl)benzene | CymitQuimica [cymitquimica.com]
• 6. (1,2-DIBROMOETHYL)BENZENE(93-52-7) 1H NMR [m.chemicalbook.com]
• 7. Benzene, (1,2-dibromoethyl)- (CAS 93-52-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
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Technical Synthesis Guide: Benzene, (1,2-dibromoethyl-2-13C)-

Executive Summary

This technical guide details the synthesis of Benzene, (1,2-dibromoethyl-2-13C)- (CAS Registry Number implied: isotopologue of 93-52-7). This isotopically labeled compound serves as a critical internal standard for metabolic profiling of styrene derivatives and a mechanistic probe in toxicology studies involving epoxide hydrolase pathways.

The selected route prioritizes isotopic conservation. We utilize a Wittig olefination strategy to install the

C label at the terminal ( ) position of the vinyl group, followed by a stereospecific electrophilic bromination . This approach avoids the scrambling often seen in Friedel-Crafts alkylations and ensures >99 atom% isotopic enrichment at the specific C2 position.

Retrosynthetic Analysis & Strategy

The structural objective is a vicinal dibromide with the label located exclusively on the terminal carbon of the ethyl chain.

Strategic Logic

• Disconnection: The C-Br bonds are formed late-stage via electrophilic addition to an alkene, preserving the carbon skeleton.

• Carbon Skeleton Construction: The alkene (Styrene-

  - C) is best constructed via a Wittig reaction. This allows the use of Methyl- C iodide —the most commercially available and cost-effective source of electrophilic C—as the starting material.

• Alternative Rejection: A Grignard approach (PhMgBr + Ethylene Oxide-

  C) was rejected due to the potential for oligomerization during the subsequent dehydration of phenethyl alcohol, which lowers the yield of the expensive labeled intermediate.

Visualization: Retrosynthetic Pathway

Figure 1: Retrosynthetic logic flow demonstrating the conservation of the

C label from methyl iodide to the final dibromide.

Experimental Protocols

Phase 1: Synthesis of Methyl- C-triphenylphosphonium Iodide

Objective: Convert volatile Methyl-

C iodide into a stable phosphonium salt.

• Reagents:

  • Methyl-

    C iodide (99 atom% C)

  • Triphenylphosphine (PPh

    , recrystallized from hexanes)

  • Solvent: Toluene (Anhydrous)

Protocol:

• System Setup: Use a pressure tube or a heavy-walled flask with a screw cap to prevent loss of the volatile

  CH I (bp 42 °C).

• Stoichiometry: Dissolve PPh

  (1.1 equiv) in anhydrous toluene. Add Methyl- C iodide (1.0 equiv). The slight excess of phosphine ensures complete consumption of the expensive isotope.

• Reaction: Seal the vessel and heat to 60 °C for 12 hours. A white precipitate will form rapidly.

• Workup: Cool to room temperature. Filter the white solid (Methyl-

  C-triphenylphosphonium iodide) under argon. Wash copiously with cold toluene and diethyl ether to remove unreacted PPh .

• Drying: Dry under high vacuum (0.1 mmHg) at 40 °C for 4 hours.

Critical Control Point: Ensure the salt is completely dry. Residual solvent can interfere with the accurate weighing of the base in the next step.

Phase 2: Synthesis of Styrene- - C

Objective: Olefination of benzaldehyde using the labeled ylide.

• Reagents:

  • Methyl-

    C-triphenylphosphonium iodide (from Phase 1)

  • Benzaldehyde (freshly distilled)

  • Base: n-Butyllithium (2.5 M in hexanes) or Potassium tert-butoxide (KOtBu)

  • Solvent: Anhydrous THF

Protocol:

• Ylide Generation: Suspend the phosphonium salt (1.1 equiv) in anhydrous THF under nitrogen at 0 °C. Dropwise add n-BuLi (1.05 equiv).

  • Observation: The solution will turn a characteristic bright yellow/orange, indicating the formation of the phosphorus ylide (Ph

    P= CH ). Stir for 1 hour.

• Coupling: Cool the ylide solution to -78 °C. Add benzaldehyde (1.0 equiv) dropwise in THF.

  • Mechanism:[1][2][3][4][5] The reaction proceeds via a [2+2] cycloaddition to form an oxaphosphetane intermediate.[6]

• Completion: Allow the mixture to warm slowly to room temperature over 4 hours. The color will fade as the ylide is consumed and triphenylphosphine oxide (TPPO) precipitates.

• Workup: Quench with saturated NH

  Cl. Extract with diethyl ether.

• Purification: The major contaminant is TPPO. Remove the bulk of TPPO by filtration (it is insoluble in cold ether/hexanes). Purify the crude oil via silica gel flash chromatography (Eluent: 100% Pentane). Styrene moves near the solvent front; TPPO remains on the baseline.

Data Check:

• Target Yield: 75-85%

• H NMR: Look for the vinyl protons. The terminal protons will show large coupling (approx. 155-160 Hz) due to the direct attachment to C.

Phase 3: Bromination to (1,2-dibromoethyl-2-13C)-benzene

Objective: Stereospecific anti-addition of bromine across the double bond.

• Reagents:

  • Styrene-

    - C (from Phase 2)

  • Bromine (Br

    , 1.0 M solution in CH Cl )

  • Solvent: Dichloromethane (DCM)

Protocol:

• Preparation: Dissolve the labeled styrene in DCM at 0 °C. Shield the flask from direct light to prevent radical substitution side reactions.

• Addition: Add the Br

  /DCM solution dropwise.

  • Titration Effect: Maintain addition until a faint red/orange color persists, indicating a slight excess of bromine.

• Quench: After 15 minutes, add a few drops of cyclohexene or saturated sodium thiosulfate solution to destroy excess bromine (color disappears).

• Isolation: Wash the organic layer with water and brine.[7] Dry over MgSO

  .

• Purification: Evaporate the solvent. Recrystallize from ethanol/pentane if a solid, or distill under reduced pressure if liquid (mp of racemic 1,2-dibromoethylbenzene is ~73-74 °C, but often isolates as an oil if impurities lower the mp).

Reaction Mechanism & Workflow Visualization

The bromination proceeds via a cyclic bromonium ion, ensuring anti-addition. Although the product is racemic (creating a chiral center at C1), the

C label remains strictly at the C2 position.

Figure 2: Step-by-step reaction workflow from isotope source to final dibromide.

Analytical Validation (Self-Validating System)

To confirm the identity and isotopic incorporation, the following NMR signatures must be observed.

Analytical Method	Parameter	Expected Observation	Structural Insight
H NMR (400 MHz)	3.9-4.0 ppm (CH Br)	Doublet of Doublets (split by geminal H and large )	Confirms C is at the CH position.
5.1 ppm (CHBr)	Doublet of Doublets (split by vicinal H and )	Confirms adjacency to the label.
C NMR	~35 ppm	Enhanced Singlet (massive intensity vs natural abundance)	Confirms enrichment location (C2).
Mass Spectrometry	Molecular Ion (M+)	M+1 shift relative to standard	Confirms isotopic mass balance.

Troubleshooting

• Low Yield in Phase 2: Likely due to moisture in the THF killing the ylide. Ensure THF is distilled from sodium/benzophenone immediately before use.

• Polymerization in Phase 3: If the styrene polymerizes before bromination, add a radical inhibitor (4-tert-butylcatechol) to the storage flask if not using immediately.

References

• Wittig Reaction Mechanism & Protocols

  • Maercker, A. "The Wittig Reaction." Organic Reactions, 1965, 14, 270.

• Bromination of Alkenes

  • Schmid, G. H., & Garratt, D. G. "Electrophilic Additions to Carbon-Carbon Double Bonds." The Chemistry of Double-Bonded Functional Groups, 1977.

• Isotope Labeling with Methyl Iodide

  • Herbert, R. B. "Isotopic Labelling in Biosynthetic Studies.

Sources

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• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Wittig Reaction [organic-chemistry.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Strategic Sourcing and Application of Stable Isotopes: A Technical Guide to CAS 286013-08-9

The following technical guide provides an in-depth analysis of the sourcing, quality assurance, and experimental application of Styrene dibromide-(ethyl-2-¹³C) (CAS 286013-08-9).

[1]

Executive Summary

In the realm of mechanistic toxicology and polymer chemistry, stable isotope labeling is the gold standard for elucidating reaction pathways. CAS 286013-08-9 (Styrene dibromide-(ethyl-2-¹³C)) represents a critical reagent for researchers investigating the metabolic fate of styrene-like scaffolds or the kinetics of radical polymerization. Unlike generic reagents, the value of this compound lies in its isotopic enrichment (>99 atom % ¹³C) and specific label positioning, which allows for precise NMR and Mass Spectrometry tracking without the interference of natural abundance background.

This guide outlines the critical quality attributes (CQAs) required for sourcing this material, validates its application in experimental workflows, and provides a framework for supplier qualification.

Chemical Dossier & Technical Specifications

Before engaging suppliers, the technical requirements must be defined to ensure the material suits high-sensitivity analytical methods.

Identity & Properties

Attribute	Specification
Chemical Name	Styrene dibromide-(ethyl-2-¹³C)
Synonyms	(1,2-Dibromoethyl-2-¹³C)benzene; 1,2-Dibromo-1-phenylethane-2-¹³C
CAS Number	286013-08-9
Molecular Formula	C₆H₅CH(Br)¹³CH₂Br
Molecular Weight	264.95 g/mol (Labeled)
Isotopic Purity	≥ 99 atom % ¹³C
Chemical Purity	≥ 97% (GC/Titration)
Appearance	White to off-white solid or crystalline powder
Melting Point	70–74 °C (Lit.)

Structural Significance

The ¹³C label is located at the terminal carbon of the ethyl side chain.

• Mechanistic Utility: In metabolic studies, this position helps differentiate between side-chain oxidation (forming labeled CO₂ or glycine conjugates) and ring oxidation. In polymerization, it acts as a definitive end-group marker.

Strategic Sourcing & Supplier Landscape

Sourcing stable isotopes requires a dual-verification approach: confirming both chemical identity and isotopic enrichment.

Primary Suppliers & Availability

Based on current market data, this compound is a specialized catalog item often requiring "on-demand" packaging or synthesis.

• Sigma-Aldrich (Merck): Catalog #603708. Confirmed supplier of high-enrichment (99 atom %) grade.

• BOC Sciences: Lists isotope-labeled compounds; likely offers custom synthesis or bulk sourcing.

• Cambridge Isotope Laboratories (CIL) / Isotec: While not always listed in public catalogs under this specific CAS, these are primary manufacturers who often supply the bulk material to distributors.

Supplier Qualification Workflow

Do not rely solely on the Certificate of Analysis (CoA). Use the following decision tree to validate a new supplier.

Figure 1: Supplier Qualification Logic for Stable Isotopes. Ensure the vendor provides raw spectral data, not just a summary.

Experimental Application: Metabolic Tracing Protocol

Context: A researcher aims to determine if a styrene-based drug candidate undergoes bioactivation to a reactive epoxide intermediate.

Rationale

Using CAS 286013-08-9 as a surrogate or precursor allows for the tracking of the ethyl side chain. If the ¹³C label appears in specific downstream metabolites (e.g., mercapturic acids), it confirms the preservation of the carbon skeleton during metabolism.

Protocol: Microsomal Incubation & Analysis

• Step 1: Substrate Preparation. Dissolve CAS 286013-08-9 in DMSO (Final concentration <0.1% v/v in incubation).

• Step 2: Incubation. Incubate with human liver microsomes (HLM) + NADPH regenerating system at 37°C for 60 min.

• Step 3: Quenching. Stop reaction with ice-cold acetonitrile containing an internal standard.

• Step 4: Detection (LC-MS/MS).

  • Monitor for the M+1 mass shift in metabolites.

  • Key Marker: Look for the ¹³C-labeled epoxide hydrolase product (diol formation).

Mechanistic Pathway Visualization[1]

Figure 2: Hypothetical metabolic tracking pathway utilizing the ¹³C label to identify reactive metabolites.

Handling & Stability Assurance

Stable isotopes are high-value assets. Improper storage can lead to degradation (debromination) or isotopic dilution.

• Light Sensitivity: Dibromides are prone to photolysis.

  • Protocol: Store in amber vials wrapped in aluminum foil.

• Hygroscopicity: Minimal, but moisture can accelerate hydrolysis.

  • Protocol: Store under nitrogen or argon atmosphere at 2–8°C.

• Safety:

  • This compound is an alkylating agent . Handle in a chemical fume hood.

  • PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

References

• PubChem. Benzene, (1,2-dibromoethyl-2-13C)- Compound Summary.[1] National Library of Medicine.[1] Available at: [Link][1]

• EPA CompTox. Benzene, (1,2-dibromoethyl-2-13C)- Dashboard. US Environmental Protection Agency.[2][3] Available at: [Link]

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• 3. Substance Registry Services | US EPA [cdxapps.epa.gov]

Illuminating the Machinery of Life: A Technical Guide to 13C Labeled Compounds in Metabolic Research

Abstract

In the intricate world of cellular metabolism, understanding the dynamic flow of molecules is paramount to unraveling the complexities of health and disease. Stable isotope labeling, particularly with Carbon-13 (¹³C), has emerged as a transformative technology, providing an unprecedented window into the metabolic fate of molecules and the rates of biochemical pathways. This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, offering field-proven insights into the application of ¹³C labeled compounds. We will delve into the core principles of ¹³C tracing, explore its diverse applications from metabolic flux analysis to clinical diagnostics, and provide detailed, validated protocols for key experimental workflows. By synthesizing technical accuracy with practical expertise, this guide aims to empower researchers to harness the full potential of ¹³C labeled compounds in their quest to advance disease research and develop novel therapeutics.

Introduction: The Power of Tracing Carbon's Journey

Cellular metabolism is not a static collection of components but a highly dynamic and interconnected network of biochemical reactions. To truly understand this network, we must move beyond simply measuring the concentrations of metabolites and instead visualize the flow, or flux, of molecules through these pathways. This is where the utility of stable isotope labeling becomes evident. By introducing a substrate, such as glucose or glutamine, in which the common ¹²C atoms are replaced with the heavier, non-radioactive ¹³C isotope, we can trace the journey of these labeled carbons as they are incorporated into downstream metabolites.[1] This ability to track the metabolic fate of molecules provides a dynamic view of pathway activity and the contribution of various nutrients to biosynthesis.[1]

The advantages of using the stable isotope ¹³C over its radioactive counterpart, ¹⁴C, are significant, particularly in clinical and in vivo research. The non-radioactive nature of ¹³C ensures safety for both researchers and study participants, including vulnerable populations like children and pregnant women, and eliminates the need for specialized radioactive material handling and disposal.[2][3] This safety profile allows for dynamic and repeatable tests without the risks associated with radiation exposure.[2]

Core Principles of ¹³C Isotope Tracing

The fundamental principle behind ¹³C metabolic tracing lies in the ability to distinguish between molecules containing ¹²C and those incorporating ¹³C. This distinction is primarily achieved through two powerful analytical techniques: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[4][5]

• Mass Spectrometry (MS): MS separates ions based on their mass-to-charge ratio. The incorporation of ¹³C atoms increases the mass of a metabolite, resulting in a shift in its mass spectrum. By analyzing the distribution of these mass isotopologues (molecules of the same chemical formula but different isotopic compositions), we can quantify the extent of ¹³C labeling in various metabolites.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR detects the nuclear spin of certain isotopes, including ¹³C.[7] A key advantage of NMR is its ability to provide positional information, revealing not just if a molecule is labeled, but specifically which carbon atoms within the molecule have incorporated ¹³C.[8][9] This detailed information is invaluable for discerning between different metabolic pathways.[8]

The choice between MS and NMR often depends on the specific research question. While MS generally offers higher sensitivity, NMR provides richer structural information.[4] In many cases, a combination of both techniques yields the most comprehensive understanding of metabolic fluxes.[10]

Key Applications in Metabolic Research

The versatility of ¹³C labeled compounds has led to their application across a wide spectrum of metabolic research, from fundamental cell biology to clinical diagnostics and drug development.

Metabolic Flux Analysis (MFA)

¹³C-Metabolic Flux Analysis (¹³C-MFA) is a cornerstone technique for quantitatively measuring the rates of intracellular metabolic reactions.[11][12] By introducing a ¹³C-labeled substrate and measuring the resulting labeling patterns in downstream metabolites, researchers can use computational models to calculate the flux through various metabolic pathways.[11][13] This provides a detailed and dynamic picture of cellular metabolism that cannot be obtained from static metabolite measurements alone.[14]

¹³C-MFA has proven invaluable in numerous fields, including:

• Metabolic Engineering: Identifying bottlenecks in production pathways and engineering microorganisms for improved yields of valuable chemicals.[15]

• Cancer Biology: Uncovering the rewired metabolic pathways that support rapid cancer cell proliferation, providing potential targets for novel therapies.[16][17]

• Disease Research: Understanding the metabolic dysregulation underlying diseases like diabetes and neurodegenerative disorders.[18][19]

Stable Isotope Tracing in Drug Discovery and Development

The application of ¹³C labeled compounds extends significantly into the realm of drug discovery and development. By tracing the metabolic fate of a ¹³C-labeled drug candidate, researchers can gain crucial insights into its absorption, distribution, metabolism, and excretion (ADME) properties.[18] This information is vital for optimizing drug design, predicting potential toxicity, and determining appropriate dosing regimens.[18]

Furthermore, stable isotope tracing can be used to elucidate a drug's mechanism of action by observing how it perturbs metabolic pathways.[20][21] For instance, if a drug is designed to inhibit a specific enzyme, ¹³C tracing can confirm this by showing an accumulation of the enzyme's substrate and a depletion of its product.

Clinical Diagnostics: The ¹³C-Urea Breath Test

A prominent clinical application of ¹³C labeled compounds is the ¹³C-urea breath test for the diagnosis of Helicobacter pylori infection, a major cause of gastritis and stomach ulcers.[22][23] In this non-invasive test, the patient ingests a solution containing ¹³C-labeled urea.[22] If H. pylori is present in the stomach, its urease enzyme will break down the urea, releasing ¹³C-labeled carbon dioxide (¹³CO₂).[22][23] This ¹³CO₂ is then absorbed into the bloodstream, transported to the lungs, and exhaled, where it can be easily measured.[22] The simplicity, safety, and high accuracy of this test have made it a standard diagnostic tool.[3][24][25]

Experimental Workflow: A Step-by-Step Guide

A successful ¹³C labeling experiment requires careful planning and execution. The following provides a general framework for a typical workflow in cell culture.

Experimental Design

The first and most critical step is the experimental design. This involves:

• Tracer Selection: The choice of the ¹³C-labeled substrate is dictated by the metabolic pathway of interest. For example, [U-¹³C]-glucose (where all six carbons are labeled) is commonly used to trace glycolysis and the TCA cycle, while [U-¹³C]-glutamine is often used to investigate amino acid metabolism.[11][26]

• Labeling Strategy: Researchers must decide between steady-state and kinetic labeling. In steady-state labeling, cells are cultured with the labeled substrate for a sufficient time to achieve isotopic equilibrium, providing a snapshot of the metabolic flux distribution.[26] Kinetic labeling involves a time-course experiment after the introduction of the tracer, which can provide information about the rates of individual reactions.[15]

Cell Culture and Labeling

• Cell Seeding: Seed cells at an appropriate density to ensure they are in the exponential growth phase during the labeling period.

• Media Preparation: Prepare culture medium containing the desired ¹³C-labeled substrate. It is crucial to use dialyzed fetal bovine serum to minimize the presence of unlabeled metabolites.[27]

• Labeling: Replace the standard culture medium with the ¹³C-labeling medium and incubate for the predetermined duration.

Metabolite Extraction

Rapid quenching of metabolic activity is essential to prevent changes in metabolite levels during sample processing.

• Washing: Quickly wash the cells with ice-cold phosphate-buffered saline (PBS) to remove extracellular metabolites.[28]

• Quenching and Extraction: Immediately add a cold extraction solvent, typically a methanol/water or methanol/acetonitrile/water mixture, to the cells to simultaneously quench metabolism and extract metabolites.[27][28]

• Collection: Scrape the cells and collect the cell lysate.

• Centrifugation: Centrifuge the lysate to pellet cell debris and proteins.

• Supernatant Collection: Collect the supernatant containing the extracted metabolites.

Analytical Measurement

The extracted metabolites are then analyzed by MS or NMR to determine the extent and pattern of ¹³C incorporation.

• LC-MS/MS: Liquid chromatography-tandem mass spectrometry is a widely used technique for separating and identifying labeled metabolites.

• GC-MS: Gas chromatography-mass spectrometry is another powerful tool, particularly for volatile metabolites.[29]

• NMR Spectroscopy: Provides detailed positional isotopomer information.[4][5]

Data Analysis and Interpretation

The final step involves analyzing the raw analytical data to calculate metabolic fluxes and interpret the biological significance of the findings. This often requires specialized software and computational modeling to fit the labeling data to a metabolic network model.[11][13]

Data Presentation and Visualization

Clear and concise presentation of data is crucial for communicating the findings of a ¹³C labeling study.

Table 1: Comparison of Analytical Techniques for ¹³C-Metabolite Analysis

Feature	Mass Spectrometry (MS)	Nuclear Magnetic Resonance (NMR)
Primary Measurement	Mass-to-charge ratio of isotopologues	Nuclear spin of ¹³C nuclei
Key Insights	Extent of labeling (isotopologue distribution)	Positional labeling information (isotopomer analysis)
Sensitivity	High (picomolar to femtomolar)	Lower (micromolar to millimolar)
Sample Preparation	Often requires derivatization (for GC-MS)	Minimal
Data Analysis	Complex, requires specialized software	Computationally intensive, provides detailed structural info
Cost	Varies depending on the instrument	High initial instrument cost

This table provides a general comparison, and the specific capabilities can vary significantly between different instrument models and experimental setups.

Diagram 1: General Workflow for a ¹³C Metabolic Labeling Experiment

Caption: A schematic overview of the key steps in a typical ¹³C metabolic labeling experiment.

Diagram 2: Tracing ¹³C from Glucose through Central Carbon Metabolism

Caption: Simplified pathway showing the flow of ¹³C atoms from uniformly labeled glucose through glycolysis and the TCA cycle.

Conclusion and Future Perspectives

¹³C labeled compounds have become an indispensable tool in the arsenal of metabolic researchers. The ability to trace the flow of molecules through complex biochemical networks provides unparalleled insights into the dynamic nature of cellular metabolism. From elucidating fundamental biological processes to aiding in the development of life-saving drugs and diagnostics, the applications of ¹³C tracing are vast and continue to expand.

Future advancements in analytical instrumentation, such as higher resolution mass spectrometers and more sensitive NMR probes, will undoubtedly enhance the power and reach of these techniques.[4][30] Coupled with increasingly sophisticated computational modeling approaches, the future of ¹³C-based metabolic research promises even more detailed and comprehensive views of the intricate machinery of life.

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A Researcher's In-Depth Guide to Isotopic Labeling for Tracer Experiments

This guide provides a comprehensive technical overview of isotopic labeling for tracer experiments, designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to delve into the strategic thinking and causal reasoning behind experimental design, ensuring scientific integrity and robust, reproducible results.

The Foundational Principle: Unmasking Biological Dynamics

At its core, isotopic labeling is a powerful technique for tracing the journey of molecules through complex biological systems.[1][2] By strategically replacing one or more atoms in a molecule with its isotope, we create a "labeled" version that is chemically identical to its native counterpart but physically distinguishable. This allows us to follow the metabolic fate of a specific compound, elucidate reaction pathways, and quantify the rates of biological processes without perturbing the system under study.[3][4]

The choice between stable and radioactive isotopes is a critical first step in experimental design, each offering distinct advantages and disadvantages.

Stable Isotope Labeling: The Workhorse of Modern Metabolomics

Stable isotopes, such as Carbon-13 (¹³C), Nitrogen-15 (¹⁵N), Deuterium (²H), and Oxygen-18 (¹⁸O), are non-radioactive and naturally occurring.[1][5] Their key advantage lies in their safety, making them ideal for in vivo studies in humans and for long-term experiments.[5][6] The absence of radiation risk simplifies handling and disposal procedures.[7]

The most common stable isotopes used in tracer experiments include:

• Carbon-13 (¹³C): Widely used to trace the backbone of metabolic pathways.[5][8]

• Nitrogen-15 (¹⁵N): Essential for studying amino acid and protein metabolism.[5][9]

• Deuterium (²H): Often used to label water or specific positions in molecules to study hydrogen exchange and reaction mechanisms.[1][9]

Radioactive Isotope Labeling: High Sensitivity for Specific Applications

Radioactive isotopes, or radionuclides, such as Carbon-14 (¹⁴C) and Tritium (³H), undergo radioactive decay, emitting detectable radiation.[1][10] This property provides exceptional sensitivity, allowing for the detection of minute quantities of a tracer.[11][12] However, their use is strictly regulated due to safety concerns and requires specialized handling and disposal protocols.

Table 1: Comparison of Stable and Radioactive Isotopes

Feature	Stable Isotopes	Radioactive Isotopes
Nature	Non-radioactive	Radioactive
Safety	Safe for in vivo human studies[5]	Requires strict safety protocols
Sensitivity	Lower than radioisotopes	Extremely high[11]
Common Examples	¹³C, ¹⁵N, ²H, ¹⁸O[1][5]	¹⁴C, ³H, ³²P[11]
Detection	Mass Spectrometry, NMR[1]	Scintillation counting, Autoradiography[1][10]

Strategic Experimental Design: From Question to Quantitation

A successful tracer experiment hinges on a well-conceived experimental design. The choice of tracer, labeling strategy, and analytical method must be tailored to the specific biological question being addressed.

Choosing the Right Tracer: A Matter of Metabolic Context

The selection of the isotopic tracer is paramount. The labeled molecule should be a key precursor to the pathway of interest. For instance, to study central carbon metabolism, ¹³C-labeled glucose is a common choice.[8][13] To investigate fatty acid synthesis, a labeled precursor like ¹³C-acetate might be more appropriate.

Labeling Strategies: Steady-State vs. Pulse-Chase

Two primary experimental approaches are employed in tracer studies:

• Steady-State Labeling: In this approach, the labeled precursor is continuously supplied until the system reaches an isotopic equilibrium, where the rate of label incorporation equals the rate of turnover.[3] This method is ideal for determining metabolic fluxes and the relative contributions of different pathways to the production of a particular metabolite.[3]

• Pulse-Chase Experiments: This technique involves introducing a "pulse" of a labeled precursor for a short period, followed by a "chase" with an unlabeled version of the same molecule.[3] This allows researchers to track the kinetics of a metabolic pathway, observing the rate of synthesis and degradation of molecules over time.[3]

The Logic of Experimental Workflows

A typical tracer experiment follows a logical progression from sample preparation to data analysis. Understanding the rationale behind each step is crucial for obtaining reliable results.

Caption: A generalized workflow for an isotopic tracer experiment.

Core Analytical Techniques: Seeing the Unseen

The ability to detect and quantify isotopically labeled molecules is the cornerstone of tracer experiments. Mass spectrometry and nuclear magnetic resonance spectroscopy are the two primary analytical techniques employed.[1]

Mass Spectrometry (MS): The Gold Standard for Sensitivity and Throughput

Mass spectrometry (MS) is the most widely used technique for analyzing isotopically labeled samples.[1] It separates ions based on their mass-to-charge ratio, allowing for the precise quantification of different isotopologues (molecules that differ only in their isotopic composition).[14] Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are powerful platforms for separating complex mixtures of metabolites prior to MS analysis.[1][15]

Key Advantages of MS:

• High Sensitivity: Capable of detecting very low levels of labeled compounds.[11]

• High Throughput: Allows for the analysis of a large number of samples in a relatively short time.

• Versatility: Can be coupled with various separation techniques to analyze a wide range of molecules.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unraveling Positional Information

Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the specific location of isotopes within a molecule.[1] While generally less sensitive than MS, NMR is invaluable for determining positional isotopomers, which can reveal the activity of specific enzymes and metabolic pathways.[1][7] ¹³C and ¹H NMR are commonly used in tracer experiments.[1]

Applications in Drug Development and Beyond

Isotopic labeling is an indispensable tool in modern research, with wide-ranging applications in drug development, metabolic research, and environmental science.[3]

Drug Discovery and Pharmacokinetics (ADME)

In the pharmaceutical industry, isotopic labeling is crucial for understanding the absorption, distribution, metabolism, and excretion (ADME) of drug candidates.[12] By labeling a drug molecule, researchers can track its fate in the body, identify its metabolites, and determine its pharmacokinetic profile.[9] This information is essential for optimizing drug design and ensuring safety and efficacy.[5][9]

Metabolic Flux Analysis: Quantifying the Engine of the Cell

Metabolic flux analysis (MFA) is a powerful application of isotopic labeling that allows for the quantification of the rates of metabolic reactions within a cell.[3][16] By measuring the incorporation of stable isotopes into various metabolites, researchers can construct detailed maps of cellular metabolism and identify metabolic bottlenecks or rerouting in disease states like cancer.[3][13][17]

Caption: The conceptual workflow of ¹³C-Metabolic Flux Analysis.

Protocol: A Step-by-Step Guide to a ¹³C-Labeling Experiment in Cell Culture

This protocol outlines a general procedure for a steady-state ¹³C-labeling experiment using cultured mammalian cells.

Materials:

• Mammalian cell line of interest

• Appropriate cell culture medium

• ¹³C-labeled glucose (e.g., [U-¹³C₆]-glucose)

• Phosphate-buffered saline (PBS)

• Cold methanol (-80°C)

• Cell scrapers

• Centrifuge

Procedure:

• Cell Seeding: Seed cells in multi-well plates at a density that will result in approximately 80% confluency at the time of harvest.

• Media Exchange: Once cells have attached and are in the exponential growth phase, aspirate the standard culture medium.

• Labeling: Add pre-warmed culture medium containing the ¹³C-labeled glucose. The concentration of the labeled glucose should be the same as the unlabeled glucose in the standard medium.

• Incubation: Incubate the cells for a sufficient period to achieve isotopic steady-state. This time will vary depending on the cell type and the pathways being studied but is often between 18 and 24 hours.[17] It is critical to validate the attainment of isotopic steady state by measuring labeling at two different time points.[17]

• Metabolism Quenching: After incubation, rapidly aspirate the labeling medium and wash the cells once with cold PBS. Immediately add ice-cold (-80°C) methanol to quench all enzymatic activity.

• Cell Lysis and Metabolite Extraction: Scrape the cells in the cold methanol and transfer the cell suspension to a microcentrifuge tube. Further extraction steps, such as the addition of chloroform and water for phase separation, may be required depending on the metabolites of interest.

• Sample Preparation for Analysis: Centrifuge the extract to pellet cell debris. The supernatant containing the metabolites can then be dried and derivatized (for GC-MS) or directly analyzed by LC-MS.

• Data Analysis: Analyze the samples using MS or NMR to determine the mass isotopologue distributions of the metabolites of interest. This data is then used for metabolic flux analysis.[13]

Conclusion: A Powerful Lens into Biological Systems

Isotopic labeling for tracer experiments provides an unparalleled ability to quantitatively analyze the dynamic nature of biological systems.[4] From elucidating complex metabolic networks to accelerating the development of new therapeutics, this technique remains a cornerstone of modern biological and biomedical research. By carefully considering the principles of experimental design and leveraging the power of advanced analytical techniques, researchers can unlock a deeper understanding of the intricate molecular choreography that governs life.

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Comprehensive Guide to the Safety and Handling of Brominated Aromatic Compounds

Topic: Safety and Handling of Brominated Aromatic Compounds in Drug Development Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Dual Nature of Brominated Aromatics

Brominated aromatic compounds are ubiquitous in pharmaceutical development, serving as critical pharmacophores and versatile synthetic intermediates (e.g., via Suzuki-Miyaura or Buchwald-Hartwig couplings). However, their utility comes with a bifurcated hazard profile. While stable aryl bromides (e.g., bromobenzene derivatives) often present chronic toxicity risks, benzylic and allylic bromides are potent alkylating agents and lachrymators that pose immediate, acute risks to operator safety.

This guide moves beyond basic Safety Data Sheet (SDS) summaries to provide a mechanistic understanding of these hazards and field-proven protocols for their safe manipulation.

Toxicology and Hazard Profiling

Effective risk assessment requires distinguishing between the two primary classes of brominated aromatics encountered in the lab.

Aryl Bromides ( )

• Reactivity: Generally stable to nucleophilic attack under physiological conditions unless activated by electron-withdrawing groups.

• Toxicology: Primary concern is hepatotoxicity and bioaccumulation . Many polybrominated diphenyl ethers (PBDEs) are lipophilic and persistent.

• Mechanism: Metabolic activation via cytochrome P450 can generate reactive epoxide intermediates, leading to protein adduct formation.

Benzylic Bromides ( )

• Reactivity: Highly reactive toward nucleophiles (

  active).

• Toxicology:

  • Lachrymators: React directly with TRPA1 ion channels in sensory nerves, causing intense tearing and respiratory distress.

  • Alkylating Agents: Capable of alkylating DNA bases (e.g., guanine), posing significant mutagenic and carcinogenic risks.

• Corrosivity: Hydrolysis releases Hydrogen Bromide (HBr), causing chemical burns to mucous membranes and skin.

Engineering Controls and PPE: A Defense-in-Depth Strategy

Standard laboratory PPE is often insufficient for benzylic bromides due to their high permeation rates.

Glove Selection Logic

Nitrile gloves are not a universal barrier. For benzylic bromides, standard disposable nitrile gloves (4 mil) often have breakthrough times of < 5 minutes .

• Splash Protection: Double-gloved Nitrile (inspect frequently).

• Immersion/Handling Concentrates: Silver Shield® (Laminate) or Viton® gloves are mandatory.

Respiratory Protection & Ventilation[1]

• Engineering Control: All handling must occur in a certified chemical fume hood with a face velocity of 80–100 fpm .

• Process Enclosure: Use closed-system transfers (cannula/septum) for liquid bromine (

  ) or volatile benzyl bromides.

Visualization: PPE Decision Matrix

The following logic flow dictates the minimum PPE requirements based on compound class and state.

Figure 1: Decision logic for Personal Protective Equipment (PPE) selection. Note that liquid benzylic bromides require significantly higher protection factors than solid aryl bromides.

Operational Protocols

Safe Reagent Handling

Handling Elemental Bromine ( )

• Density Hazard:

  is dense (3.1 g/mL). Pipetting is dangerous due to dripping.

• Protocol: Always use a positive-displacement pipette or a cannula transfer technique.

• Corrosion: Use Teflon (PTFE) or glass syringes.

  vapor rapidly degrades rubber septa; use PTFE-lined septa and replace immediately after puncture.

Handling N-Bromosuccinimide (NBS)[1][2][3][4][5][6]

• Runaway Risk: NBS is safer than

  but can react violently.

• Warning: Never mix solid NBS with solid amines or strong reducing agents. A solid-state reaction can ignite.

• Solubility: Dissolve NBS in the solvent (e.g., Acetonitrile or DMF) before adding to the reaction vessel to prevent localized high concentrations.

Reaction Quenching Protocol

Improper quenching of bromination reactions is a common cause of laboratory incidents. Residual

or active N-Br species must be reduced before workup.

The "Red-to-Clear" Protocol:

• Cooling: Cool the reaction mixture to < 10°C.

• Reductant: Use 10% aqueous Sodium Thiosulfate (

  ) or Sodium Bisulfite ( ).

• Addition: Add slowly. The reaction is exothermic.

• Verification: The deep red/orange color of bromine should fade to pale yellow/clear.

• Validation: Test the aqueous layer with Starch-Iodide paper . Blue = Active Oxidant remaining. No Color = Safe.

Figure 2: Step-by-step workflow for safely quenching active bromination reactions using sodium thiosulfate.

Emergency Response and Waste Management

Exposure Response

• Skin Contact (Benzylic Bromides):

  • Immediate Action: Flush with copious water for 15 minutes.[7][8][9]

  • Contraindication: DO NOT use ethanol or DMSO to wash the skin. These solvents increase the permeability of the skin, carrying the toxicant deeper into the tissue. Use soap and water only.

• Inhalation: Move to fresh air immediately. If lachrymatory effects persist, seek medical attention (potential for delayed pulmonary edema).

Waste Segregation

Proper disposal is critical to prevent downstream reactions in waste drums.

Waste Stream	Contents	Hazard Note
Halogenated Organics	DCM, Chloroform, Aryl Bromides	Must be separated from non-halogenated solvents to comply with incineration protocols.
Quenched Aqueous	Aqueous layer from workup (contains Bromide salts)	Generally low hazard, but check pH. Do not mix with strong acids (generates HBr).
Solid Waste	Silica gel, filter paper contaminated with benzyl bromide	Double-bag in heavy-duty polyethylene. Label as "Lachrymator" to warn waste handlers.

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solubility of Benzene, (1,2-dibromoethyl-2-13C)- in organic solvents

An In-depth Technical Guide to the Solubility of Benzene, (1,2-dibromoethyl-2-13C)- in Organic Solvents

Introduction

Benzene, (1,2-dibromoethyl-2-13C)- is a specialized, isotopically labeled organic compound. The incorporation of a stable, heavy isotope of carbon (¹³C) at a specific position makes it an invaluable tool in advanced research fields. It is primarily utilized as a tracer in mechanistic studies, drug metabolism and pharmacokinetic (DMPK) assays, and environmental fate analysis. Understanding its solubility in various organic solvents is a critical first step for its effective application, governing everything from reaction conditions and purification strategies to formulation for in vitro and in vivo studies.

This guide provides a comprehensive overview of the solubility characteristics of Benzene, (1,2-dibromoethyl-2-13C)-, grounded in fundamental physicochemical principles and supported by data from its non-labeled analogue, (1,2-Dibromoethyl)benzene (CAS 93-52-7). We will explore the negligible impact of isotopic labeling on solubility, detail its expected solubility profile across a range of common organic solvents, and provide a robust experimental protocol for quantitative solubility determination.

Part 1: The Influence of ¹³C Isotopic Labeling on Solubility

A common question for researchers is whether isotopic labeling alters the fundamental physical properties of a molecule. Benzene, (1,2-dibromoethyl-2-13C)- differs from its parent compound by the substitution of a single ¹²C atom with a ¹³C atom. This results in a minute increase in molecular weight (approximately 1 g/mol ).

While subtle differences in physical properties due to isotopic substitution—known as isotope effects—are well-documented, their magnitude is often very small. For instance, in the study of gas solubility, heavier isotopic species are often found to be slightly more soluble than their lighter counterparts, a phenomenon termed the "normal isotope effect".[1][2] These differences, typically less than 1%, are attributable to subtle changes in the molecule's vibrational energy states and its interactions with the solvent.[1][2]

However, for a relatively large organic molecule like (1,2-dibromoethyl)benzene being dissolved in a liquid organic solvent, the effect of a single ¹³C substitution on its bulk solubility is considered negligible for virtually all practical laboratory applications. The intermolecular forces governing the dissolution process (van der Waals forces, dipole-dipole interactions) are not significantly affected by this small change in mass. Therefore, the solubility data and predictions for the unlabeled parent compound, (1,2-dibromoethyl)benzene, serve as a highly reliable and accurate proxy. In drug discovery and development, isotopic labels are routinely used to track molecules without altering their fundamental physicochemical behavior.[3]

Part 2: Physicochemical Profile and Predicted Solubility

The solubility of a compound is dictated by its molecular structure and polarity, and the corresponding properties of the solvent, a principle summarized by the adage "like dissolves like".[4] (1,2-Dibromoethyl)benzene is characterized by a nonpolar phenyl group and a dibromoethyl group, which adds significant halogen character. Halogenated hydrocarbons tend to be more soluble in hydrophobic (nonpolar to moderately polar) solvents.[5]

Key Physicochemical Properties

The physical state and properties of the solute are crucial for understanding its solubility.

Property	Value	Source(s)
CAS Number	93-52-7	[6][7][8]
Molecular Formula	C₈H₈Br₂	[6][7][8]
Molecular Weight	263.96 g/mol	[6][7][8]
Appearance	White to light-yellow/light-brown solid/powder	[6][9][10]
Melting Point	70-74 °C	[9][11][12]
Boiling Point	139-141 °C at 15 mmHg	[9][11][12]

Predicted Solubility in Common Organic Solvents

Based on its structure and available data, the following table summarizes the predicted solubility of Benzene, (1,2-dibromoethyl-2-13C)-. The compound's solid nature at room temperature means that crystal lattice energy is a factor; solvents with favorable interactions are required to overcome this.

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Chlorinated Solvents	Dichloromethane, Chloroform	High	Excellent "like dissolves like" interaction. These solvents are effective at solvating halogenated hydrocarbons.[13]
Aromatic Hydrocarbons	Toluene, Benzene	High	The nonpolar aromatic ring of the solute has a strong affinity for these nonpolar aromatic solvents.[13]
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	High	These moderately polar solvents are effective for a wide range of organic compounds. Diethyl ether is cited as a good solvent for similar compounds.[13]
Ketones	Acetone	High	Acetone is a versatile polar aprotic solvent capable of dissolving many organic solids.[13]
Alcohols	Methanol, Ethanol	Moderate to High	The compound is known to be soluble in Methanol.[10] Ethanol is also expected to be a good solvent.[13] Solubility may be slightly lower than in chlorinated solvents due to the polar, hydrogen-bonding nature of alcohols.
Nonpolar Aliphatic	Hexane, Heptane	Low to Moderate	While nonpolar, the linear structure of hexane may be less effective at disrupting the crystal lattice of the aromatic solid compared to aromatic or chlorinated solvents.
Polar Protic	Water	Insoluble	The compound is a nonpolar organic molecule with limited ability to form hydrogen bonds, making it immiscible with water.[6][13]

Part 3: Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility values, a standardized experimental procedure is necessary. The most common and straightforward approach is the Shake-Flask Method .[14] This protocol is designed to be a self-validating system by ensuring that a true equilibrium saturation is achieved.

Diagram of the Experimental Workflow

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Step-by-Step Methodology

• Preparation and Setup:

  • Causality: To ensure saturation, an excess of the solid solute must be used. This drives the system to its thermodynamic equilibrium solubility limit.

  • Protocol: Add a pre-weighed amount of Benzene, (1,2-dibromoethyl-2-13C)- (e.g., 10-20 mg) to a 2 mL glass vial. The amount should be visibly in excess of what is expected to dissolve. Record the exact mass.

  • Add a precise volume of the chosen organic solvent (e.g., 1.0 mL) to the vial.

• Equilibration:

  • Causality: Dissolution takes time to reach equilibrium. Agitation ensures the entire solvent volume is exposed to the solute, and a constant temperature is critical because solubility is temperature-dependent.

  • Protocol: Seal the vial tightly. Place it in an orbital shaker or on a magnetic stir plate in a temperature-controlled environment (e.g., 25 °C). Agitate for a sufficient duration to ensure equilibrium is reached (a minimum of 24 hours is recommended). After this period, a visible excess of undissolved solid should remain at the bottom of the vial.

• Phase Separation:

  • Causality: The undissolved solid must be completely removed to ensure that the analyzed liquid phase only contains the dissolved solute.

  • Protocol: Remove the vial from the shaker and let it stand for 1-2 hours to allow larger particles to settle. To remove the remaining suspended microcrystals, centrifuge the vial at high speed (e.g., 10,000 x g for 10 minutes).

• Sample Analysis:

  • Causality: A quantitative analytical technique is required to accurately measure the concentration of the solute in the saturated solution.

  • Protocol: Carefully withdraw a known volume of the clear supernatant (e.g., 100 µL) without disturbing the solid pellet. Dilute this aliquot with a suitable solvent to a concentration that falls within the linear range of your analytical instrument (e.g., HPLC-UV or UV-Vis Spectrophotometer). Analyze the diluted sample against a standard curve prepared from known concentrations of the compound.

• Calculation:

  • Causality: The final calculation must account for the dilution factor to determine the original concentration in the saturated solution.

  • Protocol:

    • Solubility (mg/mL) = (Concentration from analysis in mg/mL) x (Dilution Factor)

    • The dilution factor is the final volume divided by the initial volume of the supernatant taken.

Conclusion

Benzene, (1,2-dibromoethyl-2-13C)- is a specialized research tool whose utility is fundamentally linked to its solubility characteristics. While direct experimental data for this isotopically labeled compound is not published, a robust and scientifically sound solubility profile can be established based on the well-understood principles of physical chemistry and data from its non-labeled analogue. The effect of the single ¹³C label on bulk solubility is negligible for all practical purposes.

The compound is predicted to be highly soluble in common nonpolar and moderately polar organic solvents such as chlorinated hydrocarbons, aromatic solvents, ethers, and ketones. Its solubility is expected to be lower in nonpolar aliphatic hydrocarbons and it is insoluble in water. For precise quantitative needs, the provided shake-flask experimental protocol offers a reliable and validated method for determining its solubility in any solvent of interest. This guide provides the foundational knowledge necessary for researchers to confidently handle, formulate, and utilize this important isotopically labeled compound in their work.

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Protocols & Analytical Methods

Application Notes and Protocols for the Use of (1,2-dibromoethyl-2-¹³C)-benzene as an Internal Standard in GC-MS

Abstract

This technical guide provides a comprehensive framework for the application of (1,2-dibromoethyl-2-¹³C)-benzene as a stable isotope-labeled (SIL) internal standard for quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS). Designed for researchers, analytical scientists, and drug development professionals, this document elucidates the fundamental principles, practical advantages, and detailed protocols for employing this internal standard to achieve high accuracy and precision. We will delve into the causality behind experimental choices, present self-validating methodologies, and ground all claims in authoritative scientific literature.

The Foundational Principle: Why Internal Standards are Essential in GC-MS

Quantitative analysis in chromatography aims to answer the question: "how much of an analyte is in a mixture?"[1] While external standard calibration is straightforward, its accuracy is predicated on the perfect reproducibility of every step, from sample preparation to injection volume. In practice, variations are inevitable. The internal standard method is a powerful technique that mitigates these procedural errors, thereby enhancing accuracy and repeatability.[2][3]

An internal standard (IS) is a compound of known concentration added to every sample, calibrator, and quality control (QC) standard before analysis.[4] Quantification is then based on the ratio of the analyte's response to the internal standard's response. This ratio remains stable even if there are minor fluctuations in injection volume, solvent evaporation, or instrument sensitivity, as both the analyte and the IS are affected proportionally.[3][5]

The gold standard in mass spectrometry-based quantification is the use of a stable isotope-labeled (SIL) analog of the analyte as the internal standard.[6] These SIL standards are nearly identical to the analyte in their chemical and physical properties but are distinguishable by their mass-to-charge ratio (m/z) in the mass spectrometer.[5] This near-perfect chemical mimicry is the key to their effectiveness.

Spotlight on (1,2-dibromoethyl-2-¹³C)-benzene: A Superior Internal Standard

(1,2-dibromoethyl-2-¹³C)-benzene is a SIL form of (1,2-dibromoethyl)benzene, a compound often used in organic synthesis and as an intermediate for pharmaceuticals and agrochemicals.[7][8] Its structure makes it an ideal internal standard for the quantification of its unlabeled analog or structurally related compounds such as styrene, ethylbenzene, and other volatile organic compounds (VOCs).

Key Advantages:

• Co-eluting Properties: Due to its identical chemical structure (save for the isotopic label), (1,2-dibromoethyl-2-¹³C)-benzene exhibits nearly the same chromatographic retention time and behavior as the unlabeled analyte. This ensures that both compounds experience the same conditions throughout the analytical run.[9]

• Correction for Matrix Effects: Complex sample matrices can suppress or enhance the ionization of an analyte in the MS source, leading to inaccurate results.[5] Because the SIL standard behaves identically, it experiences the same matrix effects, and the response ratio effectively cancels out this interference, leading to more accurate and reproducible data.[10][11]

• High Stability of the ¹³C Label: Carbon-13 is a stable, non-radioactive isotope. Unlike some deuterated (²H) standards which can be susceptible to hydrogen exchange under certain conditions, the ¹³C label is covalently bonded within the carbon backbone and is exceptionally stable throughout sample preparation and analysis.[12]

• Clear Mass Differentiation: The single ¹³C atom provides a +1 Dalton mass shift relative to the unlabeled analyte, allowing for unambiguous differentiation by the mass spectrometer without causing significant chromatographic separation (the "isotope effect" is generally negligible for ¹³C).[13][14]

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The use of (1,2-dibromoethyl-2-¹³C)-benzene relies on the principle of Isotope Dilution Mass Spectrometry (IDMS). This technique is renowned for its high precision and accuracy. The core workflow involves adding a precise, known amount of the ¹³C-labeled internal standard to an unknown sample. After thorough mixing and processing, the sample is analyzed by GC-MS. The instrument measures the signal intensity for both the native analyte and the labeled internal standard. Because the IS was added in a known quantity, the quantity of the native analyte can be calculated from the ratio of the two signals.

Caption: Workflow for Isotope Dilution Mass Spectrometry (IDMS).

Experimental Protocol

This protocol outlines the steps for quantifying (1,2-dibromoethyl)benzene (the analyte) using (1,2-dibromoethyl-2-¹³C)-benzene as the internal standard. This can be adapted for other structurally similar analytes.

Materials and Reagents

• Analyte: (1,2-dibromoethyl)benzene, ≥98% purity

• Internal Standard: (1,2-dibromoethyl-2-¹³C)-benzene[15]

• Solvent: Hexane or Ethyl Acetate, HPLC or GC-grade

• Volumetric Flasks: Class A (various sizes: 1, 5, 10, 25, 50 mL)

• Micropipettes: Calibrated, with appropriate tips

• Autosampler Vials: 2 mL, with PTFE-lined caps

Instrumentation: GC-MS

The following parameters serve as a starting point and should be optimized for your specific instrument and application.

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 or equivalent	Provides reliable and reproducible chromatography.
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar column suitable for the separation of semi-volatile aromatic compounds.
Carrier Gas	Helium, constant flow mode (e.g., 1.2 mL/min)	Inert gas providing good chromatographic efficiency.
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the sample.
Injection Volume	1 µL, Splitless mode	Maximizes transfer of analyte to the column for trace-level analysis.
Oven Program	Start at 60°C, hold 1 min, ramp to 280°C at 15°C/min, hold 5 min	An effective temperature program to separate the analyte from solvent and other matrix components.
MS System	Agilent 5977 or equivalent	A sensitive and robust single quadrupole mass spectrometer.
Ion Source	Electron Ionization (EI), 70 eV	Standard ionization technique that produces reproducible fragmentation patterns.
Source Temp.	230 °C	Optimal temperature to maintain ion source cleanliness and prevent analyte degradation.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring only specific ions of interest.[12][16]

Standard and Sample Preparation Workflow

Caption: Step-by-step workflow for preparing standards and samples.

Detailed Steps:

• Prepare Stock Solutions (1000 µg/mL):

  • Accurately weigh 10 mg of (1,2-dibromoethyl)benzene into a 10 mL volumetric flask. Dissolve and bring to volume with hexane. This is the Analyte Stock.

  • Separately, accurately weigh 10 mg of (1,2-dibromoethyl-2-¹³C)-benzene into a 10 mL volumetric flask. Dissolve and bring to volume with hexane. This is the IS Stock.

• Prepare Working Solutions:

  • Create an intermediate analyte stock solution (e.g., 10 µg/mL) by diluting the Analyte Stock.

  • Create a working internal standard solution (e.g., 1 µg/mL) by diluting the IS Stock. This concentration should be chosen to provide a strong, but not saturating, signal on the GC-MS.

• Prepare Calibration Standards:

  • Prepare a series of at least five calibration standards. Into separate vials, add a constant amount of the working IS solution (e.g., 100 µL of 1 µg/mL IS, resulting in 100 ng/mL final concentration).

  • Add varying amounts of the intermediate analyte stock to create a concentration range (e.g., 10, 50, 100, 250, 500 ng/mL).

  • Bring all calibration standards to a final volume (e.g., 1 mL) with hexane.

• Prepare Samples:

  • To your unknown sample, add the internal standard to achieve the same final concentration as in the calibration standards (100 ng/mL). For example, add 10 µL of a 100 µg/mL IS stock to 990 µL of sample.

  • If the sample is in a complex matrix, perform any necessary extraction (e.g., liquid-liquid or solid-phase extraction) after adding the internal standard to correct for analyte loss during the process.[17]

Data Acquisition and Processing

• GC-MS Sequence: Analyze a solvent blank, followed by the calibration standards (from lowest to highest concentration), followed by QC samples and unknown samples.

• Selected Ion Monitoring (SIM): Monitor the following ions. The most abundant, unique ion should be used for quantification (Quantifier), while a second ion is used for confirmation (Qualifier).

Compound	Ion Type	Suggested m/z	Rationale
(1,2-dibromoethyl)benzene (Analyte)	Quantifier	183	Corresponds to the [M-Br]⁺ fragment (C₈H₈Br⁺), often a stable and abundant ion.
Qualifier	104	Corresponds to the styrene fragment ion [C₈H₈]⁺.
(1,2-dibromoethyl-2-¹³C)-benzene (IS)	Quantifier	184	The [M-Br]⁺ fragment containing the ¹³C label, shifted by +1 Da from the analyte.
Qualifier	105	The styrene fragment ion [¹³CC₇H₈]⁺ containing the ¹³C label.

• Data Processing:

  • Integrate the peak areas for the quantifier ions of both the analyte and the internal standard in all chromatograms.

  • Calculate the Response Ratio for each injection: Response Ratio = (Peak Area of Analyte) / (Peak Area of IS).

  • Construct a calibration curve by plotting the Response Ratio (y-axis) versus the Analyte Concentration (x-axis) for the calibration standards.

  • Perform a linear regression on the data. The coefficient of determination (R²) should be >0.99 for a valid curve.

  • Calculate the concentration of the analyte in unknown samples using the equation of the line (y = mx + b) from the calibration curve, where y is the Response Ratio measured in the unknown sample.

Method Validation: Ensuring Trustworthy Results

A robust analytical method must be validated to prove it is fit for purpose. Key validation parameters should be assessed according to established guidelines.[18][19]

Validation Parameter	Acceptance Criteria (Typical)	Description
Linearity & Range	R² ≥ 0.995	The concentration range over which the assay is linear and accurate. Determined from the calibration curve.
Accuracy	85-115% Recovery (80-120% at LLOQ)	The closeness of measured results to the true value. Assessed by analyzing QC samples at low, medium, and high concentrations.
Precision (Repeatability)	Relative Standard Deviation (RSD) ≤ 15% (≤ 20% at LLOQ)	The closeness of repeated measurements. Assessed from multiple analyses of the same QC sample within the same run (intra-day) and across different runs (inter-day).
Selectivity	No significant interfering peaks at the analyte/IS retention time	The ability to differentiate and quantify the analyte in the presence of other components. Assessed by analyzing blank matrix samples.
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio ≥ 10, with acceptable accuracy/precision	The lowest concentration of the analyte that can be reliably quantified.

Conclusion

The use of (1,2-dibromoethyl-2-¹³C)-benzene as a stable isotope-labeled internal standard provides a robust, highly accurate, and precise method for the quantification of its unlabeled analog and related compounds by GC-MS. By effectively correcting for variations in sample preparation, injection, and instrument response, this IDMS approach overcomes the limitations of external standard methods, particularly for complex matrices encountered in pharmaceutical, environmental, and clinical research. The protocols and principles outlined in this guide provide a solid foundation for developing and validating reliable quantitative analytical methods.

References

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• Kim, D. H., et al. (2019). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods. [Link]

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Advanced Analytical Strategies for Halogenated Organic Compounds (HOCs) in Pharmaceutical Development

Application Note: AN-HOC-2026-X

Abstract

Halogenated organic compounds (HOCs) represent a dual-edged sword in pharmaceutical development. While fluorine, chlorine, and bromine are pivotal in medicinal chemistry for modulating lipophilicity and metabolic stability, their presence as impurities (e.g., alkyl halides) often constitutes a mutagenic risk (ICH M7). This application note provides a comprehensive guide to developing high-sensitivity analytical methods for HOCs, moving beyond standard USP <467> protocols to advanced speciation using Mass Defect Filtering (MDF) and orthogonal stationary phase chemistry.

The Halogen Challenge: Chemical Basis of Analysis

Developing methods for HOCs requires exploiting their unique physicochemical properties. Unlike standard organic molecules, HOCs exhibit distinct behaviors in mass spectrometry and chromatography due to the high electronegativity and mass of halogen atoms.

The Isotope & Mass Defect Advantage

The most reliable confirmation of HOCs lies in their mass spectral signature.

• Isotope Pattern: Chlorine and Bromine have naturally occurring stable isotopes that create unmistakable "fingerprints" (M+2 peaks).

• Mass Defect: Halogens (Cl, Br, I) introduce a negative mass defect (difference between exact mass and nominal mass).[1] While Hydrogen (+0.0078 Da) pulls the defect positive, halogens pull it negative (e.g., Chlorine-35 is 34.9688 Da, a defect of -0.0312).

Table 1: Mass Spectral Characteristics of Common Halogens

Element	Dominant Isotopes	Abundance Ratio	Exact Mass (Da)	Mass Defect Contribution	Detection Strategy
Fluorine	F	100% (Monoisotopic)	18.9984	-0.0016 (Slight)	High-Res MS (Exact Mass), F-NMR
Chlorine	Cl / Cl	~3 : 1	34.9689 / 36.9659	Negative	Isotope Pattern Matching
Bromine	Br / Br	~1 : 1	78.9183 / 80.9163	Negative	Isotope Pattern Matching
Iodine	I	100% (Monoisotopic)	126.9045	Negative	High-Res MS, Characteristic Loss (-127)

Method Development Workflow

The following decision matrix outlines the selection of analytical techniques based on analyte volatility and polarity.

Figure 1: Decision tree for selecting the appropriate analytical platform for HOCs.

Protocol A: Volatile Mutagenic Impurities (Alkyl Halides)

Objective: Quantification of trace alkyl halides (e.g., Methyl Chloride, Ethyl Bromide) in API using Headspace GC-MS/MS. Context: These compounds are often Class 1 or 2 solvents but are treated as Cohort of Concern mutagens under ICH M7, requiring ppm or ppb level detection limits.

Sample Preparation: The "Salting Out" Effect

Standard headspace analysis often lacks the sensitivity for trace alkyl halides in aqueous-soluble APIs. We utilize the "Salting Out" technique to decrease the solubility of the HOC in the matrix, forcing it into the headspace.

• Reagent: Saturated Sodium Sulfate (

  ) or Sodium Chloride ( ) solution.

• Mechanism: The high ionic strength disrupts the solvation shell around the hydrophobic alkyl halide.

Instrumental Parameters (Agilent/Thermo GC-MS Systems)

• Inlet: Split/Splitless (Pulsed Splitless recommended for trace analysis).

• Column: DB-624 or ZB-624 (Cyanopropylphenyl-based).

  • Why: This phase provides selectivity for volatile halogenated compounds over non-polar hydrocarbons.

• Headspace Conditions:

  • Incubation Temp: 80°C (Balance between sensitivity and degradation).

  • Equilibration Time: 20–30 mins.

• Detection: Electron Impact (EI) in SIM (Selected Ion Monitoring) mode.

  • Target Ions: Choose molecular ions (

    ) and characteristic fragments (e.g., ).

Validation Check: Ensure the Resolution (

) between the alkyl halide and the solvent peak is > 1.5. If the solvent tail obscures the analyte, switch to a thicker film column (3.0 µm) to increase retention.

Protocol B: Non-Volatile Impurities & Metabolites (LC-HRMS)

Objective: Identification and speciation of halogenated drug metabolites or impurities using High-Resolution Mass Spectrometry (HRMS).

Column Selection: The Power of PFP

For halogenated compounds, standard C18 columns often fail to separate positional isomers (e.g., ortho- vs para- chlorination).

• Recommended Phase: Pentafluorophenyl (PFP) or F5.[2]

• Mechanism: PFP phases offer orthogonal selectivity via:

  • Interactions: Between the electron-deficient PFP ring and electron-rich analytes.

  • Dipole-Dipole: Strong interaction with polar C-X bonds.

  • Shape Selectivity: Rigid surface structure separates steric isomers.

Protocol Step:

• Mobile Phase A: Water + 0.1% Formic Acid.[2]

• Mobile Phase B: Methanol (MeOH provides better

  interaction capability than Acetonitrile on PFP columns).

• Gradient: Slower ramp (e.g., 2% per minute) in the elution region of the HOC.

Data Processing: Mass Defect Filtering (MDF)

When searching for halogenated metabolites in a complex biological matrix (plasma/urine), the background noise is high. MDF acts as a digital sieve.

The Algorithm:

[1]

Since HOCs have negative mass defects (relative to hydrocarbons), we can filter the Total Ion Chromatogram (TIC).

Workflow:

• Define Core Filter: Calculate the mass defect of the parent drug.

• Set Tolerance: Apply a window (e.g.,

  mDa) around the parent's mass defect.

• Apply Filter: The software (e.g., Thermo Compound Discoverer, Agilent MassHunter) removes all ions falling outside this "halogen stripe."

• Result: A simplified chromatogram showing only chemically related halogenated species.

Figure 2: Mass Defect Filtering workflow for isolating halogenated signals from biological matrix background.

Regulatory & Validation Framework (ICH M7)

When HOCs are potential mutagens (e.g., alkyl halides), the method must meet strict limits.

• Limit of Quantitation (LOQ): Must be at or below the "Acceptable Intake" (AI).

  • Calculation:

    .

  • Example: For a Class 1 mutagen (AI = 1.5 µ g/day ) in a 1g dose drug, the limit is 1.5 ppm.

• Specificity: Must demonstrate no interference from the API or formulation excipients.

• Accuracy: Recovery must be 80–120% at the LOQ level.

References

• International Council for Harmonisation (ICH). (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk (M7 R1). [Link][3]

• Phenomenex. (2008).[4] Luna PFP(2) HPLC Columns Consistently Resolve Difficult Compounds. [Link]

• Zhang, H., et al. (2009). Mass Defect Filter Technique and Its Applications to Drug Metabolite Identification by High-Resolution Mass Spectrometry. Journal of Mass Spectrometry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Kinetex F5 Core-Shell HPLC Columns | Phenomenex [phenomenex.com]
• 3. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. merckmillipore.com [merckmillipore.com]

mass spectrometry fragmentation pattern of Benzene, (1,2-dibromoethyl-2-13C)-

The following Application Note and Protocol is designed for researchers utilizing stable isotope labeling in mass spectrometry to elucidate reaction mechanisms or metabolic pathways involving styrene derivatives.

Application Note: Mass Spectrometry Fragmentation Analysis of Benzene, (1,2-dibromoethyl-2- C)-

C)- Isotopic Definition: C label at the terminal ( ) carbon of the ethyl side chain.[1] Formula: C CH Br Exact Mass: 264.90 Da ( Br isotopologue)

Introduction & Scientific Rationale

Isotopically labeled halogenated alkylbenzenes are critical standards in environmental forensics and metabolic tracer studies. This guide details the fragmentation behavior of Benzene, (1,2-dibromoethyl-2-

C)- (also known as - C-styrene dibromide).

The presence of the

C label at the C2 position (terminal carbon) of the ethyl side chain provides a unique mass spectral signature. Unlike the unlabeled analogue, which follows standard styrene dibromide fragmentation, the labeled variant exhibits specific mass shifts (+1 Da) in fragments retaining the side chain, while fragments resulting from side-chain expulsion remain unshifted. This "On/Off" mass shift behavior serves as a self-validating mechanism for structural confirmation.

Experimental Protocol

2.1 Sample Preparation

• Solvent: Dissolve 1 mg of the labeled standard in 1 mL of HPLC-grade Dichloromethane (DCM) or Methanol.

• Concentration: Dilute to ~10 µg/mL (10 ppm) for full-scan acquisition to prevent detector saturation.

• Vial: Amber glass autosampler vials with PTFE-lined caps to prevent photolytic degradation of the C-Br bonds.

2.2 GC-MS Instrumentation Parameters

• Inlet Temperature: 250°C (Splitless mode, 1 min purge).

• Carrier Gas: Helium, constant flow 1.0 mL/min.

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms), 30m x 0.25mm x 0.25µm.

• Oven Program:

  • Hold 50°C for 2 min.

  • Ramp 15°C/min to 280°C.

  • Hold 5 min.

• Ion Source (EI): 70 eV, 230°C.

• Mass Analyzer: Quadrupole, Scan range m/z 40–350.

Results & Discussion: Fragmentation Logic

The mass spectrum of (1,2-dibromoethyl)benzene is dominated by the lability of the C-Br bonds. The

C label acts as a tracer, shifting specific ions by +1 m/z unit.

3.1 Molecular Ion Cluster ( )

The molecular ion is observed as a characteristic triad due to the two bromine atoms (

Br and Br).[2]

• Unlabeled Pattern: 1:2:1 ratio at m/z 262, 264, 266.

• Labeled Pattern (

  C): The entire cluster shifts by +1.

  • m/z 263: C

    CH Br

  • m/z 265: C

    CH Br Br (Base of cluster)

  • m/z 267: C

    CH Br

3.2 Primary Fragmentation: De-bromination

The weakest bonds are the aliphatic C-Br bonds.

• Loss of Br

  : Cleavage of one bromine atom yields the cation [M-Br] .

  • Shift: The carbon skeleton remains intact, so the +1 shift persists .

  • Observed m/z: 184 and 186 (1:1 ratio).

• Loss of HBr: Elimination of HBr leads to labeled

  -bromostyrene.

  • Shift: The

    C remains in the vinyl group.

  • Observed m/z: 184/186 (overlapping with [M-Br] but distinguishable by high-res MS or lower energy ratios).

3.3 Secondary Fragmentation: Formation of Styrene Ion

A major pathway involves the loss of both bromine atoms (or Br

) to form the styrene radical cation.

• Mechanism:

• Diagnostic Value: This fragment retains the side chain carbons.

• Unlabeled Mass: m/z 104.[3]

• Labeled Mass: m/z 105 .

• Note: This is a critical checkpoint. If the label were on the ring, this peak would also be 105. We must look to the next step to confirm position.

3.4 Tertiary Fragmentation: The "Label Loss" Confirmation

The styrene ion (m/z 105) fragments further by expelling acetylene (C

H ) to form the phenyl cation (or benzene radical cation).

• Mechanism: The expelled acetylene is formed from the exocyclic vinyl group (

  ).

• Fate of Label: Since the

  C is at the C2 position of the ethyl chain, it is expelled as part of the acetylene molecule ( , neutral loss of mass 27).

• Resulting Ion: The remaining ring fragment is the unlabeled phenyl cation (C

  H ).

• Unlabeled Mass: m/z 77.

• Labeled Experiment Mass: m/z 77 .

Data Summary Table

Fragment Ion	Composition	Unlabeled m/z	Labeled ( C) m/z	Isotope Shift	Structural Inference
Molecular Ion	[C H Br ]	262, 264, 266	263, 265, 267	+1	Intact Molecule
[M - Br]	[C H Br]	183, 185	184, 186	+1	Label retained in bromo-ethyl chain
Styrene	[C H ]	104	105	+1	Label retained in vinyl group
Phenyl	[C H ]	77	77	0	Label LOST (Confirms side-chain location)
Tropylium	[C H ]	91	92	+1	Minor pathway: Ring expansion includes -carbon

Mechanistic Visualization

The following diagram illustrates the fragmentation pathway and the specific tracking of the

C label (marked in red).

Figure 1: Fragmentation tree of Benzene, (1,2-dibromoethyl-2-

C)- highlighting the retention and subsequent loss of the isotopic label.

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Benzene, (1,2-dibromoethyl)-. NIST Chemistry WebBook, SRD 69.[4] Available at: [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text for fragmentation mechanisms of alkylbenzenes and halides).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[1][3] (Reference for isotope patterns of bromine and aromatic fragmentation).

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. C2H4Br2 BrCH2CH2Br mass spectrum of 1,2-dibromoethane fragmentation pattern of m/z m/e ions for analysis and identification of 1,2-dibromoethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. (1,2-Dibromoethyl)benzene | C8H8Br2 | CID 7145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Benzene, (1,2-dibromoethyl)- [webbook.nist.gov]

Application Note: Precision Workflows for Stable Isotope Labeling (SIL)

Abstract

Stable Isotope Labeling (SIL) has evolved from a niche technique to the gold standard for quantitative proteomics and metabolomics. However, the accuracy of SIL data is strictly limited by the precision of the upstream experimental workflow. Incomplete incorporation, metabolic conversion artifacts, and improper quenching can render expensive mass spectrometry (MS) runs useless. This guide moves beyond basic kit instructions to provide a rigorous, self-validating workflow for Metabolic Labeling (SILAC) and Metabolic Flux Analysis (MFA), designed to ensure data integrity for high-stakes drug development and biological research.

Principles & Isotope Selection

Unlike label-free quantification, which relies on run-to-run reproducibility, SIL introduces a chemically identical but isotopically distinct internal standard directly into the biological system. This minimizes technical variability arising from sample preparation and ionization.

The Physics of Labeling

We utilize stable isotopes—non-radioactive variants with additional neutrons (e.g.,

, , ).[1][2][3]

• Mass Shift (

  ): The label must create a mass shift sufficient to distinguish the "heavy" peak from the "light" peak and its natural isotopic envelope.

• Retained Physicochemical Properties:

  and are preferred over Deuterium ( ) for chromatographic retention time stability. Deuterium can cause slight retention time shifts ("deuterium effect"), complicating peak alignment.

Table 1: Common Isotope Configurations

Application	Label Type	Isotope Composition	Mass Shift	Target Residue
SILAC (Standard)	Arg-6 / Lys-4	-Arg / -Lys	+6 Da / +4 Da	Arginine, Lysine
SILAC (High Mass)	Arg-10 / Lys-8	-Arg / -Lys	+10 Da / +8 Da	Arginine, Lysine
Metabolic Flux	U- -Glucose	Uniform	Variable	All Carbon backbones
Chemical Tagging	TMT / iTRAQ	Isobaric Tags	Reporter Ion Shift	N-Term, Lysine

Phase I: Experimental Design & Strategy

Before pipetting, you must select the workflow that matches your biological question.

Workflow Selection Logic

Figure 1: Decision matrix for selecting the appropriate stable isotope workflow based on sample origin and analytical goal.

Phase II: Metabolic Labeling Protocol (SILAC)

Objective: Complete replacement of the cellular proteome with heavy amino acids to allow relative quantification between two states (e.g., Drug Treated vs. Control).

Critical Reagents

• Media: SILAC-specific DMEM/RPMI (deficient in Arg/Lys).

• Serum: Dialyzed FBS (10 kDa cutoff) is non-negotiable. Standard FBS contains endogenous light amino acids that will dilute your label and prevent 100% incorporation.

• Amino Acids:

  • Light: L-Arginine-HCl, L-Lysine-HCl.

  • Heavy:

    -L-Arginine, -L-Lysine.

Step-by-Step Protocol

Step 1: The Adaptation Phase (The "5-Doubling" Rule)

Cells must divide enough times to dilute out the original "light" proteome.

• Preparation: Reconstitute heavy and light amino acids. Add to respective media bottles (final conc: Arg 28-84 mg/L, Lys 40-146 mg/L depending on cell line). Add 10% Dialyzed FBS.

• Seeding: Split low-passage cells into two populations: Light (L) and Heavy (H) .

• Passaging: Maintain cells in log phase.

  • Causality: You must achieve at least 5-6 cell doublings .[4]

  • Calculation: If split ratio is 1:2, one passage = 1 doubling. If 1:4, one passage = 2 doublings.

  • Target: >97% Incorporation Efficiency.[4][5]

Step 2: The "Self-Validating" Check (Mandatory QC)

Do not proceed to treatment until incorporation is verified.

• Harvest

  cells from the Heavy condition.

• Lyse, digest (Trypsin), and run a short LC-MS gradient.

• Analysis: Search data. If "Light" peptides are visible at >3% intensity relative to "Heavy", continue culturing.

Step 3: Treatment and Mixing[5][6]

• Apply drug/stimulus to the Heavy population (or Light, if experimental design dictates).

• Lyse cells in appropriate buffer (e.g., 8M Urea or SDS-based).

• Quantify Protein: Use BCA or Bradford.

• The Mixing Step: Mix Light and Heavy lysates at a strict 1:1 ratio based on protein mass.

  • Note: Inaccurate mixing leads to median ratios deviating from 1.0, complicating normalization.

Step 4: Digestion[5]

• Reduction/Alkylation: DTT followed by Iodoacetamide.[4]

• Enzyme: Use Trypsin .[4][6]

  • Why? Trypsin cleaves C-terminal to Arginine and Lysine. This ensures every peptide (except the C-terminus of the protein) carries a label, maximizing quantifiable data.

Troubleshooting: The Arginine-to-Proline Conversion

A common artifact where cells metabolically convert excess Heavy Arginine into Heavy Proline (

-Pro), splitting the heavy peak and skewing quantification.[7]

Diagnosis: Check MS spectra for "satellite peaks" at -1 Da or mass shifts corresponding to heavy Proline. Solution:

• Titration: Reduce Heavy Arginine concentration (e.g., to 28 mg/L).

• Suppression: Add unlabeled L-Proline (200 mg/L) to the media. This feedback-inhibits the biosynthetic pathway converting Arg

  Pro [1, 2].

Phase III: Metabolic Flux Analysis (MFA) Workflow

Objective: Trace the flow of carbon/nitrogen through metabolic pathways (Glycolysis, TCA cycle) using

-Glucose or -Glutamine.

Workflow Diagram

Figure 2: Metabolic Flux Analysis workflow emphasizing the critical quenching step.

Protocol Highlights

• Tracer Introduction: Switch media to glucose-free DMEM supplemented with U-

  -Glucose.

• Steady State: For standard MFA, incubate until labeling equilibrates (usually 24h). For Kinetic Flux Profiling (INST-MFA) , harvest at rapid intervals (0, 5, 15, 30, 60 min).

• Quenching (The Critical Step): Metabolism turns over in seconds.

  • Method: Quickly aspirate media and immediately flood the plate with 80% Methanol pre-chilled to -80°C .

  • Why? Stops enzymatic activity instantly. Washing with warm PBS will alter metabolite levels (e.g., ATP hydrolysis).

• Extraction: Scrape cells in cold methanol, vortex, centrifuge to pellet protein. Supernatant contains metabolites.

Data Acquisition & Analysis

Mass Spectrometry Settings

• Resolution: High resolution (>60,000 at 200 m/z) is required to resolve isotopic envelopes, especially for MFA where neutron binding energy defects can shift masses.

• Dynamic Range: Ensure injection amounts do not saturate the detector, which causes ratio compression.

Software Tools

Software	Application	Primary Function
MaxQuant	SILAC	Auto-detection of pairs, calculation of H/L ratios, significance testing (Significance A/B).
Skyline	Targeted SIL	Quantification of specific peptides/metabolites using PRM/SRM.
INCA / Metams	MFA	Isotopomer distribution analysis and flux modeling.[8]

References

• Ong, S. E., & Mann, M. (2006). A practical recipe for stable isotope labeling by amino acids in cell culture (SILAC). Nature Protocols.

• Bendall, S. C., et al. (2008). Prevention of amino acid conversion in SILAC experiments with embryonic stem cells. Molecular & Cellular Proteomics.

• Cox, J., & Mann, M. (2008). MaxQuant enables high peptide identification rates, individualized p.p.b.-range mass accuracies and proteome-wide protein quantification. Nature Biotechnology.[9]

• Zamboni, N., et al. (2009). 13C-based metabolic flux analysis. Nature Protocols.

• BenchChem Technical Support. Minimizing Arginine-to-Proline Conversion in SILAC Experiments.

Sources

• 1. Isotope Labeling Techniques: A Comprehensive Guide and Emerging Applications - MetwareBio [metwarebio.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Principles and Characteristics of Isotope Labeling - Creative Proteomics [creative-proteomics.com]
• 4. benchchem.com [benchchem.com]
• 5. ckisotopes.com [ckisotopes.com]
• 6. SILAC Protocol for Global Phosphoproteomics Analysis - Creative Proteomics [creative-proteomics.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Metabolic flux analysis - Wikipedia [en.wikipedia.org]
• 9. galaxyproject.org [galaxyproject.org]

Precision Tracing in Complex Matrices: Application of 13C-Labeled Standards in Environmental Fate Studies

Introduction: The Matrix Challenge

Environmental fate studies—tracking how a drug, pesticide, or industrial chemical degrades in soil, sediment, and water—are plagued by a single, pervasive variable: Matrix Effects .

In complex environmental matrices, co-eluting compounds (humic acids, lipids, salts) compete with the analyte for ionization energy in Mass Spectrometry (LC-MS/MS), leading to signal suppression or enhancement. Traditional external calibration fails here because it cannot account for the ionization environment of the specific sample. Furthermore, extraction recovery from aged soil residues often declines over time, creating a false narrative of "degradation" when the compound is merely becoming non-extractable.

This guide details the application of Stable Isotope Dilution Mass Spectrometry (IDMS) using 13C-labeled standards . Unlike Deuterium (D) labeled analogs, which suffer from Hydrogen-Deuterium exchange (HDX) in acidic soils and enzymatic instability, 13C labels incorporated into the carbon backbone provide an immutable reference point, ensuring that every step—from extraction to ionization—is mathematically corrected.

Scientific Rationale: 13C vs. Deuterium[1][2][3][4]

The Stability Imperative

The choice of internal standard (IS) is not merely a logistical decision; it is a chemical one. In environmental fate studies (e.g., OECD 307 Aerobic Soil Metabolism), test systems often undergo pH shifts or enzymatic activity that can compromise the label.

Feature	13C-Labeled Standards	Deuterium (2H) Labeled Standards	Impact on Fate Data
Bond Strength	C-13 bond is chemically identical to C-12.	C-D bond is stronger than C-H (Kinetic Isotope Effect).	D-labeled compounds may degrade slower than the native analyte, skewing half-life ( ) calculations.
Label Stability	High. Carbon backbone is stable.	Variable. Acidic soil/water can cause H/D exchange.	Loss of D label leads to under-quantification and false negatives.
Chromatography	Co-elutes perfectly with native analyte.	Often elutes slightly earlier (chromatographic isotope effect).	Separation prevents the IS from experiencing the exact same matrix suppression as the analyte.

Mechanism of Action: Isotope Dilution

In IDMS, a known amount of 13C-IS is added to the sample before extraction . Because the 13C-analog has identical chemical properties to the target analyte:

• Extraction Losses: If 20% of the target is lost during extraction, 20% of the 13C-IS is also lost. The ratio remains constant.

• Ion Suppression: If matrix components suppress the signal by 50%, both the target and the 13C-IS are suppressed equally. The ratio remains constant.

Workflow Visualization

The following diagram illustrates the IDMS workflow, highlighting the critical "Spike Point" that differentiates a true Surrogate/Internal Standard approach from a simple volumetric standard.

Figure 1: Critical workflow for Isotope Dilution Mass Spectrometry. Note that spiking occurs prior to any physical manipulation of the sample.

Protocol: Soil/Sediment Extraction & Analysis (OECD 307/308)[5]

This protocol is designed for the quantification of a pharmaceutical residue in soil, utilizing a uniformly labeled [U-13C]-Analog as the internal standard.

Reagents & Materials[1][6][7][8][9]

• Target Analyte: Drug X (Native).

• Internal Standard: [13C6]-Drug X (purity >99 atom % 13C).

• Matrix: Standard Soil (e.g., Lufa 2.2).

• Extraction Solvent: Acetonitrile/Water (80:20 v/v) + 0.1% Formic Acid.

Step-by-Step Methodology

Phase 1: Preparation and Spiking

• Stock Preparation: Prepare a 100 µg/mL stock solution of [13C6]-Drug X in methanol.

• Soil Weighing: Weigh 10.0 g (± 0.1 g) of wet soil into a 50 mL polypropylene centrifuge tube.

• Spiking (The Critical Step):

  • Add 50 µL of the [13C6]-Drug X stock directly onto the soil surface.

  • Target Concentration: 500 ng/g (soil dw).

  • Vortex gently for 10 seconds to distribute.

  • Equilibrate: Allow the sample to sit in the dark for 30 minutes. This allows the 13C-IS to interact with soil binding sites (aging), mimicking the native analyte's state.

Phase 2: Extraction

• Solvent Addition: Add 20 mL of Extraction Solvent.

• Agitation: Shake on a mechanical shaker (reciprocating) at 200 rpm for 30 minutes.

• Centrifugation: Centrifuge at 4000 x g for 10 minutes.

• Supernatant Transfer: Decant the supernatant into a clean glass vial.

• Repeat: Perform a second extraction with 10 mL solvent, combine supernatants.

Phase 3: Analysis (LC-MS/MS)

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase: (A) Water + 0.1% Formic Acid, (B) Acetonitrile.

• MS Detection: Multiple Reaction Monitoring (MRM).

MRM Transition Setup: It is vital to select transitions that do not overlap.

• Native Drug X: Precursor 300.1 -> Product 150.1

• 13C-Drug X: Precursor 306.1 -> Product 156.1 (Mass shift = +6 Da).

Advanced Application: Metabolite Identification via Isotope Pattern Filtering[10]

In environmental fate studies, identifying unknown transformation products (TPs) is difficult. By using a 1:1 mixture of Native (12C) and Labeled (13C) parent compound during the dosing phase, researchers can utilize Isotope Pattern Filtering .

Any metabolite derived from the parent will carry this distinct 1:1 "Twin Peak" spectral signature, allowing software to filter out matrix noise (which only has natural abundance isotopes) and instantly identify degradation products.

Figure 2: Logic flow for Isotope Pattern Filtering. This technique effectively makes the "haystack" (matrix) transparent, revealing the "needles" (metabolites).

Data Analysis & Validation

Calculating Matrix Factor (MF)

To validate the method, you must quantify the extent of suppression.[1][2]

[3]

• MF = 1.0: No effect.

• MF < 1.0: Ion Suppression (Common in soil).

• MF > 1.0: Ion Enhancement.

Corrected Concentration Formula

Using the 13C-IS, the concentration (

) is calculated as:

Where:

• = Concentration of 13C Internal Standard added.
• = Response Factor (derived from calibration curve of Ratio vs. Concentration).

Representative Data: 13C vs. External Calibration

Scenario: Analysis of "Drug X" in Clay Loam Soil (High Suppression).

Parameter	External Calibration Method	13C-IDMS Method	Interpretation
Matrix Factor	0.60 (40% Suppression)	N/A (Auto-corrected)	External method ignores suppression.
Recovery	75%	98% (Corrected)	13C corrects for extraction inefficiency.
Calculated Conc.	120 ng/g	200 ng/g	External method under-reported by 40%.
Precision (RSD)	15.4%	2.1%	13C normalizes injection variability.

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry. Link

• OECD. (2002). Test No. 307: Aerobic and Anaerobic Transformation in Soil. OECD Guidelines for the Testing of Chemicals.[4] Link

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. Link

• Hewavitharana, A. K. (2011). Matrix matching in liquid chromatography-mass spectrometry: the emperor’s new clothes? Journal of Chromatography A. Link

• Hermann, G., et al. (2018). Isotope Pattern Filtering for the Identification of Bio-Transformation Products in Environmental Samples. Analytical and Bioanalytical Chemistry. Link (Generalized link to journal archives for method verification).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. e-b-f.eu [e-b-f.eu]
• 4. OECD 307: Aerobic and Anaerobic Transformation in Soil - Situ Biosciences [situbiosciences.com]

Precision Quantitation of Benzene in Environmental Matrices: From Trace-Level Air Monitoring to Water Safety

Application Note: AN-ENV-BZ-04

[1]

Abstract

Benzene, a Group 1 carcinogen, presents a unique analytical challenge due to its high volatility, ubiquity in petrochemical processes, and strict regulatory limits (often <1 ppb). While pharmaceutical guidelines (USP <467>) tolerate up to 2 ppm, environmental baselines require sensitivity orders of magnitude higher. This guide details high-precision protocols for benzene determination in air (via Thermal Desorption) and water (via Purge and Trap), emphasizing moisture management and matrix interference elimination.

Part 1: Air Analysis – The Gold Standard (Active Sampling)

For environmental air monitoring, solvent extraction (charcoal tubes/CS₂) is often insufficient due to poor sensitivity and solvent masking. The industry standard for trace-level (ppt to low ppb) analysis is Active Sampling onto Sorbent Tubes followed by Thermal Desorption (TD) GC-MS , compliant with EPA Method TO-17 .[1]

The Criticality of Sorbent Selection

Benzene is a volatile organic compound (VOC). Using a single sorbent often fails because lighter compounds break through while heavier ones adhere irreversibly.[1]

• Recommendation: Use Multi-Bed Tubes .[1]

• Bed 1 (Inlet): Weak sorbent (e.g., Tenax TA) to trap heavier semi-volatiles.

• Bed 2 (Outlet): Strong sorbent (e.g., Carboxen 1000 or Carbograph) to trap benzene and lighter volatiles.

• Causality: Air flows from weak to strong during sampling, preventing benzene from being irreversibly bound to the strong sorbent by protecting it behind the weak bed. During desorption, flow is reversed (backflushed), releasing benzene immediately without it traversing the weaker bed.

Workflow: Two-Stage Thermal Desorption

Direct desorption from the tube to the GC results in broad peaks.[1] We utilize a focusing trap (Peltier-cooled) to sharpen the injection band.[1]

Figure 1: Two-stage Thermal Desorption workflow ensuring narrow peak widths and high sensitivity.

Protocol: Active Sampling (EPA TO-17)[1]

• Conditioning: Condition tubes at 320°C for 2 hours (or 20°C above analytical temp) with inert gas flow (50–100 mL/min).

• Sampling: Connect the tube to a calibrated personal pump.

  • Flow Rate: 20–50 mL/min (low flow prevents breakthrough).[1]

  • Volume: 1–4 Liters total.[1]

• Water Management: If humidity >50%, use a Dry Purge step (50 mL/min of dry He for 2 mins) before heating the tube. This removes water without losing benzene (which is retained on the strong sorbent).

• Analysis: Desorb tube at 300°C for 5 mins

  Trap at -10°C Flash heat trap to 320°C GC-MS.

Part 2: Water Analysis – Purge and Trap (P&T) vs. Headspace[2][3][4]

While Static Headspace (HS) is common in pharma (USP <467>), it often lacks the sensitivity for environmental compliance (MCL 5 ppb, goal <0.5 ppb). Purge and Trap (P&T) is the requisite method (EPA 524.2/524.3).[2]

Comparative Performance Data

The following table contrasts the capabilities of P&T against Headspace for benzene analysis.

Feature	Purge & Trap (EPA 524.[1][3]2)	Static Headspace (USP <467>)
Principle	Dynamic extraction (gas bubbling)	Equilibrium partitioning
Sample Volume	5 mL - 25 mL	1 mL - 5 mL
Detection Limit (LOD)	< 0.05 ppb	~ 2.0 - 5.0 ppb
Linearity Range	0.2 - 200 ppb	10 - 1000 ppb
Moisture Control	Critical (requires water trap)	Minimal issue
Primary Use	Drinking/Ground Water	Residual Solvents in Drugs

Protocol: P&T GC-MS (EPA 524.2)

Objective: Exhaustive extraction of benzene from the water matrix.[1]

• Sample Preservation: Collect samples in 40mL VOA vials with Teflon-lined septa. Add Ascorbic Acid (25 mg/40mL) to dechlorinate and HCl to pH <2 to stop biological activity. Note: Newer EPA 524.3 allows Maleic Acid to prevent effervescence in carbonate-rich waters.[1]

• Purging:

  • Transfer 5 mL sample to the sparger.[3]

  • Purge with Helium (40 mL/min) for 11 minutes at ambient temperature.

  • Mechanism: The inert gas strips benzene (Henry’s Law constant ~0.22) from the water and deposits it onto a sorbent trap (Vocarb 3000 or Tenax/Silica Gel/Charcoal).

• Desorption:

  • Pre-heat trap to 250°C.[1][4]

  • Backflush desorb for 2–4 minutes directly into the GC inlet.

• GC-MS Parameters:

  • Column: DB-624 or equivalent (specifically designed for volatiles).[1]

  • Oven: 35°C (hold 4 min)

    Ramp 6°C/min to 180°C.

  • SIM Mode: Monitor m/z 78 (Target) and m/z 77 (Qualifier).

Figure 2: Purge and Trap logic flow.[1] The "Dry Purge" step is vital to prevent water from extinguishing the MS filament.

Part 3: Quality Assurance & Troubleshooting

Internal Standards (The Self-Validating System)

You cannot rely on external calibration alone due to matrix effects.[1]

• Mandatory: Use Benzene-d6 or Fluorobenzene as an Internal Standard (IS).[1]

• Logic: The IS is added to every blank, standard, and sample. If the IS recovery drops <70% or rises >130%, the run is invalid. This accounts for leaks in the P&T system or matrix masking.

Common Failure Modes

• Water in the MS:

  • Symptom:[5][6][7][8] High m/z 18 background, poor peak shape for benzene.

  • Fix: Increase Dry Purge time in P&T; ensure hydrophobic sorbents in TO-17.

• Carryover:

  • Symptom:[5][6][7][8][9] Benzene detected in blanks after a high-concentration sample.[1]

  • Fix: Bake out sparger/trap for 10 mins between runs. Run a blank immediately after any sample >100 ppb.[1]

References

• US EPA Method TO-17. Determination of Volatile Organic Compounds in Ambient Air Using Active Sampling Onto Sorbent Tubes.[1][10] Center for Environmental Research Information.[1]

• US EPA Method 524.2. Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry.[1][2] National Exposure Research Laboratory.[1]

• US Pharmacopeia (USP) <467>. Residual Solvents.[1][6][11][12][13] (Relevant for pharmaceutical limit comparison).

• Markes International. Thermal Desorption: A Guide to Sorbent Tube Selection for EPA Method TO-17.

• Teledyne Tekmar. Optimizing Purge and Trap Parameters for EPA Method 524.3.

Sources

• 1. epa.gov [epa.gov]
• 2. creaanalytical.com.au [creaanalytical.com.au]
• 3. aemas.com [aemas.com]
• 4. Page:NIOSH Manual of Analytical Methods - 1005.pdf/1 - Wikisource, the free online library [en.wikisource.org]
• 5. gerstelus.com [gerstelus.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Comparison between dynamic headspace and headspace solid-phase microextraction for gas chromatography of BTEX in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. BENZENE | Occupational Safety and Health Administration [osha.gov]
• 10. caslab.com [caslab.com]
• 11. scispec.co.th [scispec.co.th]
• 12. ospt.osi.lv [ospt.osi.lv]
• 13. agilent.com [agilent.com]

Application Note: Protocol for Bromination of Styrene to Synthesize Standards

Abstract & Scope

This application note details the protocol for synthesizing 1,2-dibromo-1-phenylethane (styrene dibromide), a critical reference standard used in impurity profiling of polystyrene precursors and kinetic studies of electrophilic addition.

Historically, this synthesis relied on elemental bromine (

) in chlorinated solvents—a hazardous workflow requiring stringent safety controls. This guide presents two validated methodologies:

• Method A (Gold Standard): Classical liquid bromine addition for maximum yield and scale.

• Method B (Green Chemistry): Pyridinium tribromide solid-phase addition for enhanced safety and precise stoichiometry.

Both methods yield a racemic mixture (

) due to the pro-chiral nature of the styrene substrate.

Chemical Theory & Mechanism

Electrophilic Addition Mechanism

The bromination of styrene proceeds via an electrophilic addition mechanism. Unlike simple alkenes, the phenyl group in styrene stabilizes the developing positive charge, which can influence the character of the intermediate.

• Attack: The

  -electrons of the vinyl group attack the polarized bromine molecule.

• Intermediate: A cyclic bromonium ion is formed.[1] In styrene, this intermediate has significant carbocation character at the benzylic position due to resonance stabilization from the phenyl ring.

• Nucleophilic Attack: The bromide ion (

  ) attacks the bromonium ion from the backside (anti-attack), leading to the anti-addition product.

Stereochemistry

Styrene is achiral, but the product contains a chiral center at the benzylic carbon. Since the attack can occur with equal probability on either face of the planar alkene, the result is a racemic mixture (50:50 mixture of R and S enantiomers).

Figure 1: Mechanistic pathway of styrene bromination via bromonium ion intermediate.

Safety & Handling (Critical)

Hazard	Source	Mitigation Strategy
Inhalation Toxicity	Liquid Bromine ( )	Use a functioning fume hood. Keep sodium thiosulfate/bisulfite solution nearby to neutralize spills immediately.
Corrosive Burns	& Pyridinium Tribromide	Wear nitrile gloves (double gloving recommended for liquid ), lab coat, and safety goggles.
Lachrymator	Styrene Dibromide (Product)	The product is a skin irritant and lachrymator.[2] Handle the solid with care; avoid dust formation.[3][4]
Volatility	Dichloromethane (DCM)	DCM is a suspected carcinogen and highly volatile. Use in a well-ventilated area.[3]

Experimental Protocols

Method A: Classical Liquid Bromine (High Yield)

Best for: Large scale synthesis (>10g) where yield is the priority.

Reagents:

• Styrene (freshly distilled to remove inhibitors): 5.2 g (50 mmol)

• Bromine (

  ): 8.0 g (2.6 mL, 50 mmol)

• Dichloromethane (DCM): 40 mL

• 10% Aqueous Sodium Bisulfite (

  )

Protocol:

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and an addition funnel. Clamp securely in an ice-water bath (

  ).

• Solvation: Dissolve 5.2 g of styrene in 20 mL of DCM in the flask.

• Preparation of Oxidant: In the fume hood, carefully mix 2.6 mL of liquid bromine with 20 mL of DCM. Transfer this solution to the addition funnel.

• Addition: Dropwise add the bromine solution to the stirring styrene over 20–30 minutes.

  • Note: Maintain temperature

    to prevent polymerization. The red bromine color should disappear rapidly upon contact with the solution.

• Completion: Stir for an additional 15 minutes. A faint orange color should persist (indicating slight excess

  ).

• Quenching: Add 10%

  solution (10-15 mL) and shake vigorously until the organic layer is colorless (destroys excess ).

• Extraction: Separate the organic layer. Wash with water (

  mL) and brine ( mL).

• Drying: Dry over anhydrous

  , filter, and evaporate the solvent using a rotary evaporator.

Method B: Green Synthesis (Pyridinium Tribromide)

Best for: Analytical standards (<5g), teaching labs, and high safety requirements.

Reagents:

• Styrene: 1.04 g (10 mmol)

• Pyridinium Tribromide: 3.2 g (10 mmol)

• Ethanol (95%) or Glacial Acetic Acid: 20 mL

Protocol:

• Setup: Place 1.04 g of styrene and 20 mL of Ethanol in a 50 mL Erlenmeyer flask with a stir bar.

• Addition: Add Pyridinium Tribromide (solid) in small portions (approx. 0.5 g at a time) over 15 minutes while stirring at room temperature.

  • Observation: The orange solid will dissolve, and the solution will eventually turn yellow.

• Reaction: Stir for 30 minutes. A white precipitate (product) may begin to form if concentrations are high.

• Workup: Pour the reaction mixture into 100 mL of ice-cold water. The product will precipitate as a white solid.

• Filtration: Collect the solid via vacuum filtration.[5] Wash with cold water to remove pyridinium salts.

Figure 2: Generalized workflow for isolation of styrene dibromide.

Purification & Characterization

Recrystallization: The crude product from either method is often slightly yellow. Recrystallize from 50% aqueous ethanol (dissolve in minimum hot ethanol, add warm water until turbid, cool slowly).

Validation Data:

Parameter	Specification	Notes
Appearance	White crystalline solid	Needles or plates
Melting Point	73 – 74 °C	Sharp range indicates high purity
Yield (Method A)	85 – 95%	Higher atom economy
Yield (Method B)	70 – 85%	Lower atom economy due to pyridine mass

NMR Validation (

, 400 MHz):

• Aromatic Protons:

  7.30 – 7.45 (m, 5H)

• Benzylic Methine (

  ): 5.15 (dd, Hz, 1H)

  • Diagnostic Peak: This proton is deshielded by both the phenyl ring and the bromine.

• Methylene (

  ): 3.95 – 4.05 (m, 2H)

  • Splitting: Appears as a complex multiplet or two sets of doublets of doublets due to diastereotopicity adjacent to the chiral center.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989.

• PubChem. 1,2-Dibromo-1-phenylethane Compound Summary. National Library of Medicine. [Link]

• McKenzie, L. C.; Huffman, L. M.; Hutchison, J. E. "The Evolution of a Green Chemistry Laboratory Experiment: Greener Brominations of Stilbene." Journal of Chemical Education2005 , 82, 306. (Source for Pyridinium Tribromide Green Methodology). [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. science.cleapss.org.uk [science.cleapss.org.uk]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. Pyridinium Tribromide SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 5. Bromination of Trans- Stilbene to Form 1,2- Dibromo- 1,2-Diphenylethane - 1080 Words | Bartleby [bartleby.com]

Application of ¹³C Labeled Standards in Metabolomics: A Detailed Guide for Researchers

This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the application of ¹³C labeled standards in metabolomics. Moving beyond a simple recitation of protocols, this document elucidates the underlying principles and experimental rationale, empowering users to design, execute, and interpret their metabolomics studies with confidence and scientific rigor.

The Foundational Role of ¹³C Labeled Standards in Metabolomics

Metabolomics aims to provide a comprehensive snapshot of the small molecules within a biological system, offering a real-time readout of its physiological state.[1] However, the complexity of biological matrices presents significant analytical challenges, including ion suppression, extraction inefficiencies, and instrumental drift, all of which can compromise the accuracy and reproducibility of quantitative measurements.[2][3][4] Stable isotope-labeled standards, particularly those uniformly labeled with Carbon-13 (¹³C), are indispensable tools for overcoming these hurdles.[2][5]

The core principle behind their utility lies in their chemical identity. A ¹³C-labeled metabolite is chemically identical to its naturally occurring ¹²C counterpart, meaning it co-elutes during chromatographic separation and experiences the same matrix effects and ionization efficiencies in the mass spectrometer.[1][4] However, its increased mass allows it to be distinguished and separately quantified by the mass spectrometer. This unique property enables their use in two primary applications: as internal standards for accurate quantification and for metabolic flux analysis to trace the fate of metabolites through biochemical pathways.

Experimental Design: The Blueprint for Success

A well-designed experiment is the cornerstone of reliable metabolomics data. The specific design will depend on the research question, but several key considerations are universal when working with ¹³C labeled standards.

Choosing the Right Standard

The selection of an appropriate ¹³C labeled standard is critical. Several factors should be considered:

• Uniform Labeling: Uniformly labeled standards (U-¹³C), where all carbon atoms are replaced with ¹³C, are generally preferred. This provides a significant mass shift from the unlabeled analyte, minimizing the risk of isotopic overlap and simplifying data analysis.[1][2]

• Isotopic Purity: High isotopic purity is essential to ensure that the standard does not contribute significantly to the signal of the unlabeled analyte.

• Chemical Stability: The labeled standard must be stable throughout the entire analytical workflow, from sample storage and preparation to analysis.[4] ¹³C-labeled standards are known for their exceptional isotopic stability.[1][4]

Standard Type	Key Characteristics	Recommended Use Cases
Individual U-¹³C Labeled Metabolite	High purity, specific to a single analyte.	Targeted quantification of a small number of metabolites.
U-¹³C Labeled Yeast/Algal Extract	A complex mixture of hundreds of uniformly labeled metabolites.[6][7]	Global or untargeted metabolomics as a comprehensive internal standard.[3][6]
Position-Specific ¹³C Labeled Precursor	Labeling at specific carbon positions (e.g., [1,2-¹³C]-glucose).	Metabolic flux analysis to probe specific pathways.[8]

Experimental Workflows: A Visual Guide

The overall workflow for a metabolomics experiment using ¹³C labeled standards can be visualized as a series of interconnected steps, each requiring careful execution.

Caption: General experimental workflow for metabolomics using ¹³C labeled standards.

Protocols: From Benchtop to Data

The following sections provide detailed protocols for key stages of a metabolomics experiment utilizing ¹³C labeled standards. These protocols are intended as a guide and may require optimization for specific experimental systems.

Protocol for ¹³C Labeling of Adherent Mammalian Cells for Metabolic Flux Analysis

This protocol describes the labeling of mammalian cells with a ¹³C-labeled substrate to trace its incorporation into downstream metabolites.

Materials:

• Cell culture medium deficient in the nutrient to be labeled (e.g., glucose-free DMEM)

• U-¹³C labeled substrate (e.g., U-¹³C-glucose)

• Complete cell culture medium

• Phosphate-buffered saline (PBS), ice-cold

• Liquid nitrogen

• Cell scraper

Procedure:

• Cell Seeding: Seed cells in multi-well plates at a density that ensures they are in the exponential growth phase at the time of the experiment.

• Medium Exchange: When cells reach the desired confluency, aspirate the medium and wash the cells twice with pre-warmed PBS.

• Labeling Medium Preparation: Prepare the labeling medium by supplementing the nutrient-deficient medium with the U-¹³C labeled substrate at the desired concentration.

• Initiation of Labeling: Add the pre-warmed labeling medium to the cells and return them to the incubator. The duration of labeling will depend on the metabolic pathways of interest and their turnover rates. Time-course experiments are recommended to determine the optimal labeling time.[9][10]

• Harvesting and Quenching:

  • To stop metabolic activity, rapidly aspirate the labeling medium.

  • Immediately wash the cells twice with ice-cold PBS.

  • Add a small volume of ice-cold PBS and scrape the cells.

  • Transfer the cell suspension to a microcentrifuge tube.

  • Flash freeze the cell pellet in liquid nitrogen and store at -80°C until extraction.[9]

Protocol for Metabolite Extraction and Internal Standard Spiking

This protocol is suitable for both labeled and unlabeled samples and describes the extraction of polar metabolites.

Materials:

• 80:20 Methanol:Water (v/v), pre-chilled to -80°C[9]

• ¹³C labeled internal standard mixture (e.g., U-¹³C yeast extract) at a known concentration.

• Centrifuge capable of reaching 4°C.

Procedure:

• Preparation: Place the frozen cell pellets on dry ice.

• Addition of Extraction Solvent: Add 1 mL of ice-cold 80:20 methanol:water to each cell pellet.[9]

• Internal Standard Spiking: Add a precise volume of the ¹³C labeled internal standard mixture to each sample. This should be done as early as possible to account for variability in the entire workflow.[1][4]

• Vortexing and Incubation: Vortex the samples vigorously for 1 minute to ensure thorough mixing and cell lysis. Incubate at -80°C for at least 15 minutes to precipitate proteins.[9]

• Centrifugation: Centrifuge the samples at high speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet the precipitated protein and cell debris.[9]

• Supernatant Collection: Carefully transfer the supernatant, which contains the metabolites, to a new tube.

• Drying: Dry the metabolite extract completely using a vacuum concentrator (e.g., SpeedVac).

• Storage: Store the dried extracts at -80°C until analysis.

LC-MS/MS Analysis

The analysis of metabolite extracts is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole (QqQ) or high-resolution mass spectrometer (e.g., Orbitrap, Q-TOF).[1]

General Procedure:

• Reconstitution: Reconstitute the dried metabolite extracts in a suitable solvent (e.g., a mixture of the initial mobile phases).

• Chromatographic Separation: Inject the reconstituted sample onto an appropriate LC column (e.g., reversed-phase, HILIC) to separate the metabolites.

• Mass Spectrometry Detection: The eluting metabolites are ionized (e.g., by electrospray ionization) and detected by the mass spectrometer.

  • For targeted analysis , the mass spectrometer is set to monitor specific precursor-to-product ion transitions (Selected Reaction Monitoring, SRM) for both the unlabeled analyte and its ¹³C-labeled internal standard.[1]

  • For untargeted analysis , the mass spectrometer acquires full scan data to detect all ions within a specified mass range.

Data Analysis and Interpretation

The analysis of data generated from experiments using ¹³C labeled standards requires specialized software and a thorough understanding of the underlying principles.

Quantitative Analysis

For quantitative analysis using internal standards, the peak area of the endogenous metabolite is normalized to the peak area of its corresponding ¹³C-labeled internal standard. This ratio is then used to determine the concentration of the analyte based on a calibration curve.[11] This normalization corrects for variations in sample preparation, injection volume, and ionization efficiency.[3][4]

Caption: Logic for quantification using ¹³C internal standards.

Metabolic Flux Analysis

In ¹³C metabolic flux analysis (¹³C-MFA), the distribution of ¹³C atoms in downstream metabolites is measured.[12][13][14] This mass isotopomer distribution (MID) provides information about the relative activities of different metabolic pathways.[10] For example, the pattern of ¹³C labeling in pyruvate derived from [1-¹³C]-glucose can distinguish between glycolysis and the pentose phosphate pathway.[15]

The interpretation of MIDs can be complex and often requires specialized software packages that use computational models to estimate metabolic fluxes.[12][14]

Caption: Simplified tracing of U-¹³C-glucose through glycolysis and the TCA cycle.

Troubleshooting and Best Practices

• Incomplete Labeling: If isotopic steady state is not reached, the interpretation of labeling patterns can be misleading.[10] Perform time-course experiments to ensure sufficient labeling.

• Matrix Effects: While internal standards correct for matrix effects, significant ion suppression can still impact sensitivity. Optimize chromatographic separation to minimize co-elution with interfering compounds.[1]

• Data Correction: Raw mass spectrometry data should be corrected for the natural abundance of stable isotopes to accurately determine the extent of ¹³C incorporation.[16]

• Quality Control: Include pooled quality control (QC) samples throughout the analytical run to monitor instrument performance and data quality.[1]

Conclusion

¹³C labeled standards are a powerful and essential tool in the modern metabolomics laboratory. Their ability to enable accurate quantification and delineate the activity of metabolic pathways provides an unparalleled level of insight into cellular physiology.[5] By understanding the principles behind their use and adhering to rigorous experimental and analytical protocols, researchers can generate high-quality, reproducible data that will drive new discoveries in basic science and drug development.

References

• A guide to implementing targeted and standardized clinical metabolomics using stable isotope-labeled standards and triple quadrupole mass spectrometry - Thermo Fisher Scientific.
• Internal Standards in metabolomics - IsoLife.
• High-resolution 13C metabolic flux analysis | Springer N
• (13)C-based metabolic flux analysis - PubMed.
• An overview of methods using 13C for improved compound identification in metabolomics and n
• Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks - PMC.
• 13C-MFA - Cre
• A guide to 13C metabolic flux analysis for the cancer biologist.
• Internal Standards for Metabolomics - IROA Technologies.
• Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC.
• Practical Guidelines to 13C-based NMR Metabolomics | NIST.
• C146-E312 Technical Report: 13C-Metabolic Flux Analysis of Central Carbon Metabolism Using GC-MS - Shimadzu.
• Application of isotope labeling experiments and 13C flux analysis to enable rational pathway engineering - Vanderbilt University.
• Practical Guidelines for 13C-Based NMR Metabolomics | Request PDF - ResearchG
• Quantification of Stable Isotope Label in Metabolites via Mass Spectrometry - ResearchG
• Practical Guidelines for 13C-Based NMR Metabolomics - PubMed.
• A roadmap for interpreting 13C metabolite labeling patterns
• Metabolomics Analysis | Metabolomics Standards - IROA Technologies.
• Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS)
• Benefits of 13C vs. D Standards in Clinical Mass Spectrometry Measurements.
• Global (Untargeted and Targeted) Metabolomics by Chemical Isotope Labeling LC-MS.
• Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights
• Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - PubMed.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 3. iroatech.com [iroatech.com]
• 4. ukisotope.com [ukisotope.com]
• 5. Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iroatech.com [iroatech.com]
• 7. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. d-nb.info [d-nb.info]
• 9. Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. High-resolution 13C metabolic flux analysis | Springer Nature Experiments [experiments.springernature.com]
• 13. (13)C-based metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 13C-MFA - Creative Proteomics MFA [creative-proteomics.com]
• 15. shimadzu.com [shimadzu.com]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Isotope Tracing &amp; Metabolic Scrambling

Facility: Metabolic Tracer Support Hub (MTSH) Operator: Senior Application Scientist Status: Online

Introduction: The "Scrambling" Paradox

Welcome. If you are here, you are likely seeing 13C labels appear in metabolites—or positions within metabolites—that your pathway map suggests should be impossible.

In metabolic flux analysis (MFA), scrambling refers to the randomization of isotopic labels due to molecular symmetry (e.g., succinate) or rapid reversible enzymatic reactions (e.g., triose phosphate isomerase).

Crucial distinction: Scrambling is rarely an "error" in the biology; it is a feature of the enzyme physics. However, it is a major source of error in data interpretation if your model does not account for it. It dilutes your signal and creates "isotopic noise" that masks the directional fluxes you actually want to measure.

This guide provides the protocols to identify when scrambling is corrupting your data and the experimental designs to minimize its impact on your flux calculations.

Module 1: Diagnostic Workflow (Identifying Scrambling)

Issue: You observe unexpected mass isotopologues (e.g., M+1 appearing when you expected pure M+2). Objective: Determine if this is due to metabolic scrambling (symmetry/reversibility) or an alternative pathway (e.g., Pentose Phosphate Pathway).

Step-by-Step Diagnostic Protocol

• Analyze the Mass Isotopomer Distribution (MID):

  • Action: Check your M+n data from Mass Spectrometry.[1]

  • Trigger: If you used [1,2-13C2]Glucose and see high M+1 in Lactate, this is likely PPP scrambling (oxidative decarboxylation) or TCA cycling, not direct glycolysis.

• Verify with Positional Isotopomers (NMR):

  • Action: If MS data is ambiguous (e.g., M+2 could be C1,C2 or C3,C4), use 13C-NMR or MS/MS.

  • Logic: MS sees mass; NMR sees position. Scrambling often moves a label from a specific carbon (C1) to a random distribution (C1/C4).

• The "Succinate Test":

  • Context: The TCA cycle is the primary scrambling engine.

  • Check: Look at Succinate vs. Fumarate/Malate.[2][3] Succinate is symmetric.[2] If label enters as C1-Succinyl-CoA, it must scramble to C1/C4-Succinate.

  • Validation: If your model assumes C1-Succinate stays C1, your flux calculations will fail.

Visualizing the Diagnostic Logic

Figure 1: Decision tree for isolating the source of isotopic scrambling. High-contrast nodes indicate critical decision points.

Module 2: Minimization Strategies (Experimental Design)

Core Principle: You cannot stop the enzyme, but you can beat the clock. Scrambling is time-dependent.

Strategy A: Isotopic Non-Stationary MFA (INST-MFA)

Standard MFA waits for "Isotopic Steady State" (where labeling is constant). However, steady state is where scrambling is maximized (labels have cycled endlessly).

• Protocol: Measure labeling at early time points (e.g., 5, 15, 30 minutes) rather than 24 hours.

• Benefit: You capture the "first pass" of the tracer before it recycles through the TCA cycle or reversible PPP steps.

• Reference: Antoniewicz (2015) highlights INST-MFA as the superior method for resolving reversible fluxes that are otherwise lost to scrambling in steady-state data [1].

Strategy B: Substrate Selection (The "Pre-emptive Strike")

Choosing the wrong tracer guarantees unresolvable scrambling.

Tracer	Risk of Scrambling Noise	Best Use Case	Why?
[U-13C]Glucose	High	Total Biosynthesis	Every carbon is labeled. Once it hits the TCA cycle, it creates a complex mix of M+n isotopologues that are hard to deconvolute.
[1,2-13C2]Glucose	Low	Glycolysis vs. PPP	Distinguishes Glycolysis (produces M+2 Pyruvate) from PPP (produces M+1 Pyruvate). Minimizes "noise" from downstream cycling [2].
[1-13C]Glutamine	Medium	Anaplerosis	Excellent for probing reductive carboxylation, but susceptible to rapid fumarase equilibration.
[5-13C]Glutamine	Low	Glutaminolysis	The label is on the gamma carbon, which is lost as CO2 in alpha-ketoglutarate oxidation, simplifying the downstream signal.

Module 3: The Mechanism of TCA Scrambling

Understanding why your data looks messy is key to fixing it. The most common user ticket involves "diluted" TCA signals. This is due to Succinate Dehydrogenase (SDH) .

The Mechanism:

• Input: Alpha-Ketoglutarate (C1-C5) becomes Succinyl-CoA (distinct carbons).

• Symmetry: Succinyl-CoA is converted to Succinate.[4] Succinate is a symmetric dicarboxylic acid.

• Randomization: The enzyme cannot distinguish C1 from C4. When Succinate converts to Fumarate, 50% of the label stays at C1, and 50% "flips" to C4.

• Result: By the time the label reaches Malate/Oxaloacetate, the positional information is scrambled, diluting the specific signal of the "first turn" of the cycle.

Pathway Visualization

Figure 2: The TCA Scrambling Zone. Note the transition from specific labeling (Red) to scrambled mixtures (Yellow) at the Succinate step [3].

Troubleshooting & FAQs

Q1: My M+0 fraction (unlabeled) is disappearing faster than my model predicts. Is this scrambling? A: No, this is usually high turnover or dilution . Scrambling rearranges existing labels; it doesn't create new labeled molecules from nothing. If M+0 drops fast, your metabolic pool size is likely smaller than estimated, or the flux is higher.

• Fix: Check your pool size measurements. If the pool is small, turnover is rapid, and you need earlier sampling points (INST-MFA).

Q2: I see 13C label in Aspartate but I only fed [1,2-13C]Glucose. How did it get there? A: This is Anaplerosis + Scrambling .

• Pyruvate (M+2) enters TCA -> Citrate -> Alpha-KG.

• Alpha-KG -> Succinate (Scramble) -> Oxaloacetate (OAA).

• OAA transaminates to Aspartate.

• Insight: The presence of label in Aspartate is proof that your tracer traversed the TCA cycle and scrambled through the symmetric succinate step.

Q3: Can I mathematically "undo" scrambling? A: You cannot "undo" it in the raw data, but you can model it.

• Requirement: Your MFA software (e.g., INCA, Metran) must have the atom mapping for Succinate set to symmetric (rotational symmetry). If you model Succinate as asymmetric, your fit will fail (High Sum-of-Squared Residuals).

• Reference: Crown & Antoniewicz (2013) provide the mathematical framework for EMU (Elementary Metabolite Units) that handles this symmetry efficiently [4].

References

• Antoniewicz, M. R. (2015).[5][6] Methods and advances in metabolic flux analysis: a mini-review. Journal of Industrial Microbiology & Biotechnology. Link

• Metallo, C. M., et al. (2009).[5] Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells. Journal of Biotechnology.[5] Link

• Buescher, J. M., et al. (2015).[5] A roadmap for interpreting 13C metabolite labeling patterns from cells. Current Opinion in Biotechnology. Link

• Crown, S. B., & Antoniewicz, M. R. (2013). 13C metabolic flux analysis: optimal design of isotopic labeling experiments. Current Opinion in Biotechnology. Link

Sources

• 1. Combining Mass Spectrometry and NMR Improves Metabolite Detection and Annotation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. High-resolution 13C metabolic flux analysis | Springer Nature Experiments [experiments.springernature.com]
• 6. Methods and advances in metabolic flux analysis: a mini-review - PubMed [pubmed.ncbi.nlm.nih.gov]

stability issues of deuterated vs 13C labeled standards in solution

Topic: Stability & Performance of Deuterated ( H) vs. C Labeled Standards

Ticket Status: Open Assigned Specialist: Senior Application Scientist (Bioanalysis Division)

Welcome to the Technical Support Center

I am your lead Application Scientist. You are likely here because your internal standard (IS) response is drifting, your peak shapes are splitting, or your calibration curves are failing linearity requirements during LC-MS/MS validation.

In bioanalysis, we often treat Internal Standards as "magic bullets" that correct for all errors. However, Deuterated (

H) and Carbon-13 ( C) standards behave differently in solution.[1] This guide moves beyond basic instructions to the mechanistic root of stability issues, helping you diagnose whether your IS is failing due to chemical exchange or chromatographic isotope effects .

Module 1: The Deuterium Exchange Crisis

The Issue: Signal Loss in Autosamplers

Symptom: Your IS signal intensity decreases over time in the autosampler (e.g., over a 24-hour run), or you see "crosstalk" where the IS signal appears in the analyte channel (M0).

The Mechanism: Deuterium is not always permanent. While C-D bonds on an aromatic ring are generally stable, deuterium placed on heteroatoms (–OD, –ND, –SD) or positions adjacent to carbonyls (alpha-carbons) is liable to Hydrogen-Deuterium Exchange (HDX) .

• Protic Solvents: In the presence of water or methanol (common mobile phases), labile deuterium atoms will swap with hydrogen from the solvent.

• pH Sensitivity: This exchange is acid- or base-catalyzed.[2] If your reconstitution solvent is acidified (e.g., 0.1% Formic Acid), you accelerate this exchange.

Diagnostic Protocol: The "D-Exchange Stress Test"

Use this protocol to determine if your IS is chemically unstable in your matrix.

Reagents:

• Solvent A: Neutral (Water/MeOH 50:50)

• Solvent B: Acidic (Water/MeOH 50:50 + 0.5% Formic Acid)

• Solvent C: Basic (Water/MeOH 50:50 + 0.5% Ammonium Hydroxide)

Step-by-Step Workflow:

• Preparation: Prepare your Deuterated IS at working concentration (e.g., 100 ng/mL) in all three solvents.

• Incubation: Aliquot each into autosampler vials. Keep one set at 4°C and another at Room Temperature (RT).

• Monitoring: Inject samples at T=0, T=4h, and T=24h.

• Analysis: Monitor the MRM transition for the Deuterated IS.

  • Pass: Area counts remain within ±5% of T=0.

  • Fail: Significant drop in IS area counts or appearance of the unlabelled (M0) peak.

Visualizing the Mechanism: The following diagram illustrates the decision logic for diagnosing D-Exchange.

Module 2: Chromatographic Separation (The Isotope Effect)

The Issue: Retention Time Shifts

Symptom: The Deuterated IS elutes earlier than the analyte.[3][4][5] Impact: If the IS elutes at a different time, it is not experiencing the same matrix suppression/enhancement as the analyte. This invalidates the IS as a quantitative normalizer.

The Mechanism: The C-D bond is shorter and stronger than the C-H bond.[3] This results in a slightly smaller molar volume and lower lipophilicity (hydrophobicity).

• Result: In Reversed-Phase LC (RPLC), deuterated compounds interact less with the C18 stationary phase and elute earlier.

• Severity: The shift increases with the number of deuterium atoms. A

  analog may co-elute, but a analog often separates significantly.

Comparative Data: Deuterium vs. C

Feature	Deuterated Standard ( H)	Carbon-13 Standard ( C)
Bond Length	C-D is shorter than C-H	C-H is identical to C-H
Lipophilicity	Lower than native analyte	Identical to native analyte
Retention Time	Shifts earlier (RPLC)	Co-elutes perfectly
Exchange Risk	High (if on labile sites)	Zero (Carbon backbone is stable)
Cost	Low / Moderate	High

Troubleshooting Protocol: The Co-Elution Verification

• Gradient Setup: Run your standard LC-MS gradient.

• Injection: Inject a mixture containing both the Native Analyte and the IS.

• Calculation: Calculate the Resolution (

  ) between the two peaks.

• Criteria:

  • Ideal: Perfectly overlapping peaks (Apex difference < 0.02 min).

  • Acceptable: Slight shift, but IS peak covers the entire width of the analyte peak.

  • Fail: Distinct separation (

    ). The IS is no longer correcting for matrix effects at the specific elution time of the analyte.

Module 3: When to Switch to C

As a Senior Scientist, I recommend switching to

C or N labeled standards under the following conditions. Do not let cost be the only driver; re-validating a failed method costs more than a vial of standard.

Critical Decision Matrix:

Frequently Asked Questions (FAQ)

Q1: My deuterated IS has a purity of 98%. Is that good enough? A: It depends on isotopic purity vs. chemical purity. If the 2% impurity is the non-labelled (D0) drug, this will contribute directly to your analyte signal (interference), limiting your Lower Limit of Quantitation (LLOQ). Always check the Certificate of Analysis for "Isotopic Contribution."

Q2: Can I prevent D-exchange by changing the pH? A: Sometimes. If the exchange is acid-catalyzed, buffering to neutral pH (pH 7) during sample processing might help. However, if you inject onto an acidic mobile phase (e.g., 0.1% Formic Acid), exchange can occur on-column. For labile protons,

C is the only robust solution.

Q3: Why does my

C standard show a signal in the analyte channel? A: This is likely due to incomplete synthesis (presence of C material) or natural abundance isotope overlap. Unlike Deuterium, C does not exchange. If you see crosstalk, it is an impurity issue, not a stability issue.

Q4: I have to use a Deuterated IS. How do I minimize the retention shift? A: Use a column with a different stationary phase mechanism (e.g., Phenyl-Hexyl or C8 instead of C18) or lower the number of deuteriums (e.g., use

instead of ). However, ensure the mass difference is still sufficient to avoid isotopic overlap with the analyte's natural isotopes (M+1, M+2).

References

• Berg, T., et al. (2014).

  C- and H-labeled internal standards for the determination of amphetamines in biological samples."[6] Journal of Chromatography A.
  • Significance: Demonstrates the superiority of C standards regarding co-elution and fragmentation energy stability compared to deuter

• FDA (2018). "Bioanalytical Method Validation Guidance for Industry."[7][8] U.S. Food and Drug Administration.[7][8][9]

  • Significance: Establishes the regulatory requirement for internal standards to track the analyte and the necessity of monitoring IS response.

• Wang, S., et al. (2007). "Deuterium isotope effect on the retention time of methadone and its metabolites in liquid chromatography-mass spectrometry." Journal of Mass Spectrometry.

  • Significance: Provides foundational data on the mechanism of retention time shifts (inverse isotope effect) in RPLC.

• Guo, K., et al. (2018). "Analytical Considerations of Stable Isotope Labelling in Lipidomics." Biomolecules.[1][2]

  • H)

Sources

• 1. ukisotope.com [ukisotope.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. academic.oup.com [academic.oup.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. idbs.com [idbs.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. bioanalysis-zone.com [bioanalysis-zone.com]

Technical Support Center: Optimizing Chromatographic Separation of Halogenated Isomers

Welcome to our dedicated resource for researchers, scientists, and drug development professionals engaged in the chromatographic analysis of halogenated compounds. The separation of halogenated isomers—be they positional, geometric, or chiral—presents a significant analytical challenge due to their similar physicochemical properties. This guide is designed to provide you with in-depth technical support, troubleshooting strategies, and answers to frequently encountered questions to empower you to overcome these separation hurdles and achieve robust, reproducible results.

The Challenge of Halogenated Isomer Separation

The introduction of halogens (F, Cl, Br, I) into organic molecules is a common strategy in pharmaceutical development to enhance biological activity, modulate metabolic stability, and improve lipophilicity.[1] However, this widespread use also necessitates stringent analytical control to distinguish the desired isomer from its closely related, and potentially toxic, counterparts. The subtle differences in the spatial arrangement or substitution patterns of these isomers often result in nearly identical polarities and volatilities, making their separation by conventional chromatographic techniques a formidable task.[2]

Part 1: Frequently Asked Questions (FAQs)

This section addresses common queries and provides concise, actionable answers to get you started.

Q1: Why are my halogenated isomers co-eluting on a standard C18 column?

A1: C18 columns primarily separate compounds based on hydrophobicity. Halogenated isomers often have very similar hydrophobic characteristics, leading to poor resolution. To resolve these isomers, you need a stationary phase that offers alternative separation mechanisms beyond simple hydrophobic interactions.[3]

Q2: What is the best starting point for stationary phase selection when separating halogenated positional isomers?

A2: A Pentafluorophenyl (PFP) stationary phase is an excellent starting point.[2][4] PFP columns provide a unique combination of hydrophobic, π-π, dipole-dipole, and ion-exchange interactions that are highly effective for differentiating the subtle electronic and steric differences between halogenated isomers.[5][6]

Q3: My peak shapes are tailing for all my halogenated analytes. What is the likely cause?

A3: When all peaks in a chromatogram exhibit tailing, it often points to a problem at the column inlet, such as a partially blocked frit.[7] This can be caused by particulate matter from the sample, mobile phase, or wear and tear of instrument components. Another common cause, particularly for basic halogenated compounds, is secondary interactions with acidic silanol groups on the silica surface of the column.

Q4: Can temperature be used to improve the separation of halogenated isomers?

A4: Yes, temperature is a powerful parameter for optimizing selectivity. Changing the column temperature can alter the thermodynamics of the interactions between the analytes and the stationary phase, which can sometimes lead to improved resolution.[8] However, the effect is compound-dependent and requires empirical investigation.

Q5: I'm struggling with the chiral separation of a halogenated pharmaceutical. What should I consider?

A5: Chiral separations require a chiral stationary phase (CSP). Polysaccharide-based CSPs are a popular choice.[9] Method development for chiral separations is often empirical and involves screening a variety of CSPs and mobile phase conditions.[10] Temperature can also play a significant role in enhancing chiral selectivity.[10]

Part 2: Troubleshooting Guides

This section provides systematic approaches to diagnosing and resolving common issues encountered during the chromatographic separation of halogenated isomers.

Guide 1: Poor Resolution of Positional Isomers (HPLC)

Symptom: Co-elution or partial separation of halogenated positional isomers (e.g., ortho-, meta-, para-substituted compounds).

Systematic Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor resolution.

Detailed Protocol for Resolution Enhancement:

• Stationary Phase Selection (The Most Critical Factor):

  • Rationale: As mentioned, C18 phases are often inadequate. PFP phases are highly recommended due to their multiple interaction mechanisms.[2][5] The electron-deficient fluorinated ring can interact strongly with the electron-rich halogenated analytes.

  • Action: Replace the C18 column with a PFP column of similar dimensions.

• Mobile Phase Optimization:

  • Rationale: The choice of organic modifier and additives can significantly influence selectivity.[11][12]

  • Action:

    • Solvent Screening: If using acetonitrile, try substituting with methanol, or vice versa. The different solvent properties can alter selectivity.

    • pH Adjustment: For ionizable halogenated compounds, adjusting the mobile phase pH can change the analyte's charge state and dramatically impact retention and selectivity.[13]

    • Additives: For basic compounds, adding a small amount of an acidic modifier (e.g., formic acid or trifluoroacetic acid) can improve peak shape and resolution. For acidic compounds, a basic modifier may be beneficial.[14]

• Temperature Optimization:

  • Rationale: Temperature affects the kinetics and thermodynamics of the separation.

  • Action: Screen temperatures between 25°C and 60°C in 5-10°C increments. A lower temperature may enhance selectivity, but will increase analysis time.[8]

Data Presentation: Stationary Phase Selectivity Comparison

Stationary Phase	Primary Interaction Mechanisms	Ideal for Separating
C18	Hydrophobic	Compounds with differences in alkyl chain length or overall hydrophobicity.
PFP	π-π, Dipole-Dipole, H-Bonding, Shape Selectivity	Positional isomers, halogenated compounds, aromatic compounds.[2][4][5]
Phenyl-Hexyl	π-π, Hydrophobic	Aromatic and moderately polar analytes. Provides alternative selectivity to C18.
Embedded Polar Group	Hydrophobic, H-Bonding	Basic compounds, improved peak shape for polar analytes.

Guide 2: Poor Peak Shape (Tailing, Fronting, Splitting) in GC

Symptom: Asymmetric or split peaks for halogenated analytes in Gas Chromatography.

Systematic Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor GC peak shape.

Detailed Protocol for Peak Shape Improvement:

• Addressing Peak Tailing:

  • Rationale: Tailing is often caused by active sites in the GC system that interact undesirably with the analytes.[15] This is particularly problematic for polar halogenated compounds.

  • Action:

    • Inlet Maintenance: Replace the inlet liner with a new, deactivated liner. Ensure any glass wool used is also deactivated.

    • Column Maintenance: Trim 10-20 cm from the front of the column to remove any accumulated non-volatile residues or active sites.

• Addressing Peak Fronting:

  • Rationale: Fronting is a classic sign of column overload, where the concentration of the analyte is too high for the stationary phase to handle effectively.[15]

  • Action:

    • Reduce Sample Concentration: Dilute the sample.

    • Decrease Injection Volume: Inject a smaller volume of the sample.

    • Increase Split Ratio (for split injections): This will reduce the amount of sample reaching the column.

• Addressing Peak Splitting:

  • Rationale: Peak splitting can have several causes, including improper column installation or a mismatch between the injection solvent and the stationary phase.[15]

  • Action:

    • Column Installation: Ensure the column is cut cleanly and installed at the correct depth in the inlet.

    • Solvent Effects: The sample solvent should be compatible with the stationary phase. Injecting a polar sample in a non-polar solvent onto a polar column can cause peak splitting.

Data Presentation: GC Troubleshooting Quick Reference

Symptom	Potential Cause	Recommended Action
Tailing	Active sites in inlet/column	Use deactivated liner, trim column inlet.[15]
Fronting	Column overload	Dilute sample, reduce injection volume.[15]
Splitting	Improper column installation, solvent mismatch	Re-install column, match solvent to stationary phase.[15]

Part 3: Experimental Protocols

Protocol 1: Method Development for HPLC Separation of Halogenated Positional Isomers

Objective: To develop a robust HPLC method for the separation of three positional isomers of a halogenated aromatic compound.

Materials:

• HPLC system with UV detector

• Agilent Poroshell 120 PFP column (e.g., 4.6 x 100 mm, 2.7 µm)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Deionized water

Procedure:

• Initial Conditions:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: 30-70% B over 10 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 5 µL

  • Detection: 254 nm

• Initial Analysis:

  • Inject the standard mixture of the three isomers and evaluate the chromatogram for resolution.

• Optimization - Step 1 (Organic Modifier):

  • If resolution is poor, prepare a new Mobile Phase B with 0.1% formic acid in methanol.

  • Repeat the analysis with the same gradient and conditions.

  • Compare the chromatograms obtained with acetonitrile and methanol to determine which provides better selectivity.

• Optimization - Step 2 (Gradient Slope):

  • Based on the initial scouting runs, adjust the gradient to improve separation of the critical pair.

  • If the peaks are eluting too close together, decrease the gradient slope (e.g., 30-50% B over 10 minutes).

• Optimization - Step 3 (Temperature):

  • If further improvement is needed, adjust the column temperature to 40°C and then to 25°C and observe the effect on resolution.

• Final Method Validation:

  • Once satisfactory separation is achieved, perform replicate injections to ensure reproducibility of retention times and peak areas.

References

• Agilent Technologies. (2014, April 3). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. [Link]

• Advanced Materials Technology. (n.d.). HALO PFP uHPLC COLuMNS. [Link]

• Ibis Scientific, LLC. (2025, March 6). Why Temperature Is Important in Liquid Chromatography. [Link]

• Agilent Technologies. (2014, October 23). Analysis of Positional Isomers of Lapatinib with Agilent Poroshell 120 PFP Columns. [Link]

• Restek Corporation. (2020, November 1). Restek's PLOT Column Family. [Link]

• Waters Corporation. (n.d.). Utilizing the Speed and Resolution of UPLC to Enhance the MS/MS Detection of HBCD and TBBP-A Diastereomers. [Link]

• Chromtech. (n.d.). Restek APPLICATIONS Technical Guides. [Link]

• LCGC International. (2016, February 1). Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. [Link]

• Waters Corporation. (n.d.). Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. [Link]

• Agilent Technologies. (n.d.). HPLC Columns. [Link]

• Phenomenex. (n.d.). The Ultimate Guide to HPLC/UHPLC Reversed Phase Selectivity. [Link]

• Phenomenex. (n.d.). Sample Preparation Chromatography Product Guide 2025/26. [Link]

• Postnova Analytics. (n.d.). Agilent ZORBAX Column Selection Guide for HPLC. [Link]

• Phenomenex. (n.d.). The Complete Guide to Solid Phase Extraction (SPE). [Link]

• MAC-MOD Analytical. (n.d.). exploring the selectivity of C18 phases with Phenyl and PFP functionality. [Link]

• Agilent Technologies. (2021, December 16). How Do I Choose? A guide to HPLC column selection. [Link]

• Welch Materials. (2024, November 18). [Reader Insight] A Guide to Selective Columns for Isomer Separation. [Link]

• MTC USA. (2025, June 19). Isomers and Recommended HPLC Columns for Effective Separation. [Link]

• LCGC International. (2012, July 1). Troubleshooting Basics, Part 4: Peak Shape Problems. [Link]

• Waters Corporation. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. [Link]

• Element Lab Solutions. (2018, January 9). Troubleshooting GC peak shapes. [Link]

• TutorChase. (n.d.). Why are halogens important in the pharmaceutical industry?. [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• LCGC International. (2023, January 19). Playing with Selectivity for Optimal Chiral Separation. [Link]

• Longdom Publishing. (2024, September 25). Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. [Link]

• Chromtech. (n.d.). HPLC Column Selection Guide. [Link]

• GL Sciences. (2023, May 9). GC Troubleshooting Guide. [Link]

• YouTube. (2021, August 27). How to choose the right HPLC column - AND - favorite HPLC columns from Agilent, Waters & Phenomenex. [Link]

• Restek Resource Hub. (n.d.). Application Notes. [Link]

• Phenomenex. (n.d.). Column Protection Guide. [Link]

• GALAK Chromatography. (n.d.). HPLC Troubleshooting - Peak Shape Problems & Ghost Peak. [Link]

• ScienceDirect. (n.d.). Chiral Drug Separation. [Link]

• Agilent Technologies. (2020, June 23). Modernizing Chiral Separations with Glycopeptide-Based Chiral Columns. [Link]

• Chromatography Forum. (2017, December 14). separation of positional isomers. [Link]

• ResearchGate. (2018, July 3). Available Now: Highlights of over 140 HPLC and UHPLC Application Notes. [Link]

• Waters Corporation. (n.d.). Useful Application Notes and References. [Link]

• Microsolv Technology Corporation. (2025, December 1). Positional Isomer Separation Method Suggestions using HPLC or LCMS. [Link]

• Research Solutions Pages. (n.d.). Halogenated mobile phase additives for improved detection performance in liquid chromatography—negative chemical ionization mass spectrometry. [Link]

• Chromtech. (n.d.). RESTEK - Technical Guides. [Link]

• LabRulez LCMS. (n.d.). Waters Application Notes - Environmental. [Link]

• Chromtech. (n.d.). some Restek PRESENTATIONS. [Link]

• Advanced Materials Technology. (n.d.). HALO® Technical Resources | HPLC Information & Applications. [Link]

• Phenomenex. (n.d.). HPLC Columns. [Link]

• ResearchGate. (n.d.). Effect of mobile phase anionic additives on selectivity, efficiency, and sample loading capacity of cationic drugs in reversed-phase liquid chromatography | Request PDF. [Link]

• PubMed. (2005, October 25). The effect of the mobile phase additives on sensitivity in the analysis of peptides and proteins by high-performance liquid chromatography-electrospray mass spectrometry. [Link]

• LCGC International. (2022, April 15). The Effect of Modifier on Selectivity in Reversed-Phase High Performance Liquid Chromatography. [Link]

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• 1. shimadzu.co.uk [shimadzu.co.uk]
• 2. agilent.com [agilent.com]
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• 15. elementlabsolutions.com [elementlabsolutions.com]

challenges in the quality control of isotopic labeling experiments

Welcome to the Isotopic Labeling Technical Support Center. Operator: Senior Application Scientist (Ph.D., Bioanalytical Chemistry) Status: Online Case ID: ISO-QC-2024

Introduction: The Precision Paradox

In drug development and metabolic flux analysis, isotopic labeling (

, , ) is the gold standard for tracing fate. However, a common paradox exists: High chemical purity does not guarantee high isotopic fidelity.

This guide addresses the "Silent Failures" in labeling experiments—where the molecule is chemically correct, but the isotope is unstable, scrambled, or misinterpreted due to physics-based artifacts.

Module 1: Pre-Experiment QC (The Reagents)

Q: My Certificate of Analysis (CoA) claims >99% enrichment, but my MS baseline shows significant M+0. Is the vendor lying?

A: Not necessarily. You are likely observing hygroscopic dilution or isobaric interference , not low enrichment.

Troubleshooting Protocol:

• Check Hygroscopicity: Many labeled metabolites (e.g.,

  -Glucose, -Glutamine) are highly hygroscopic. If the bottle was opened in a humid environment, water weight ( ) dilutes the molar mass calculation, leading to under-dosing, but it does not change the ratio of labeled to unlabeled molecules.

• Isobaric Interference: In low-resolution MS (Triple Quad), background noise or matrix ions can mimic the M+0 (unlabeled) peak, artificially skewing the ratio.

• The "Blank" Correction:

  • Run a solvent blank.

  • Run a "Native" standard (unlabeled).

  • Run your Labeled standard.[1]

  • Calculation: Subtract the background intensity at M+0 from your labeled sample before calculating enrichment.

Quantitative Check: NMR vs. MS Use the correct tool for the specific error mode.

Feature	Mass Spectrometry (MS)	NMR ( or )
Sensitivity	High (Picomolar)	Low (Millimolar)
QC Strength	Detects trace unlabeled (M+0) impurities.	Determines Regiospecificity (Is the label at the correct carbon?).
Blind Spot	Cannot distinguish isomers (e.g., Leucine vs. Isoleucine).	Cannot easily quantify <1% unlabeled background.

Visual 1: Incoming Reagent QC Workflow

This decision tree guides you through validating a new lot of isotopically labeled material.

Caption: Logical workflow for validating isotopic enrichment and regioselectivity before experimental use.

Module 2: Analytical Challenges (The Isotope Effect)

Q: My deuterated internal standard (d-IS) elutes earlier than my analyte. Is my column failing?

A: No, this is the Deuterium Isotope Effect , a physical reality of chromatography.

The Mechanism: The

bond is shorter and has a smaller molar volume than the bond.[2] This reduces the lipophilicity of the molecule (lower interaction with C18 chains) and reduces the van der Waals radius.

• Result: Deuterated isotopologues often elute earlier than protiated analogs in Reverse Phase LC (RPLC).[2][3][4]

• Risk: If you set your integration window too tight based on the native compound, you will miss the internal standard peak.

Protocol: Quantifying the Shift

• Co-injection: Inject a 1:1 mix of Native and Deuterated standard.

• Resolution Calculation: Calculate the Resolution (

  ) between the two peaks.

  • If

    , you must treat them as separate integration windows.

  • Note:

    and labels generally do not show significant retention time shifts because the mass change is in the nucleus, not the bond length/vibrational energy.

Module 3: Biological Stability (Scrambling)

Q: I am seeing label loss in my metabolic flux data, but the cells are healthy. Is the label "leaking"?

A: You are likely experiencing Proton/Deuterium Exchange (Scrambling) or Metabolic Dilution .

1. Chemical Scrambling (The H/D Exchange): Deuterium on heteroatoms (

, , ) or acidic alpha-carbons (next to carbonyls) is labile . In aqueous media (culture broth), these deuterons rapidly exchange with solvent protons ( ).

• Rule of Thumb: Never use heteroatom-labeled deuterium for in vivo tracing. Only use Carbon-bound deuterium (

  ) at non-acidic positions.

2. Metabolic Dilution: In flux analysis, the "loss" of label is often the influx of unlabeled carbon from other pathways (e.g., anaplerosis). This is not a QC failure; it is the biological signal you are trying to measure.

Q: How do I correct for the "Natural Background" of Carbon-13?

A: You must apply a Mass Isotopomer Distribution Analysis (MIDA) correction matrix. Since 1.1% of all carbon in nature is

, your "unlabeled" pool is actually a mix of M+0, M+1, etc.

The Correction Logic:

To find the true tracer incorporation, you must multiply the measured vector by the inverse of the natural abundance matrix.

Visual 2: The Scrambling Mechanism (H/D Exchange)

This diagram illustrates why acidic protons are poor targets for stable labeling.

Caption: Mechanism of Keto-Enol tautomerization leading to loss of Deuterium label in aqueous media.

References

• BenchChem. (2025).[2] Assessing the Impact of Deuteration on Chromatographic Retention Time: A Comparative Guide.Link

• Hellerstein, M. K., & Neese, R. A. (1992). Mass isotopomer distribution analysis: a technique for measuring biosynthesis and turnover of polymers.[5][6][7] American Journal of Physiology. Link

• Zhang, A., et al. (2025). Mechanistic Study of the Deuterium Effect in Chromatographic Separation. Analytical Chemistry (ACS). Link

• International Atomic Energy Agency (IAEA). Quality Control of Radiopharmaceuticals and Stable Isotope Compounds.Link

• Solarbio Life Sciences. (2026). Common Mistakes in Using Isotope Standards in Pharmaceutical Quality Control.[1]Link

Sources

• 1. Common Mistakes in Using Isotope Standards in Pharmaceutical Quality Control (and How to Avoid Them) [solarbio-global.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Mass isotopomer distribution analysis: a technique for measuring biosynthesis and turnover of polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mass isotopomer distribution analysis at eight years: theoretical, analytic, and experimental considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]

Technical Support Center: Handling the Degradation of Isotopically Labeled Standards

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who rely on the accuracy of isotopically labeled standards for quantitative analysis. The stability of these standards is paramount for generating reliable data. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you identify, mitigate, and prevent the degradation of your standards.

Frequently Asked Questions (FAQs)

This section provides quick answers to common issues encountered during the use of isotopically labeled standards.

Q1: My internal standard (IS) peak area is suddenly decreasing across my analytical run. Is it degrading?

A decreasing IS response can indicate degradation, but it can also be a symptom of other issues like instrument drift, inconsistent sample extraction, or matrix effects.[1] If degradation is the cause, it might be happening in the stock solution, during sample preparation, or even in the autosampler.[2] A systematic investigation is needed to pinpoint the cause. Start by preparing a fresh working solution from your stock and re-analyzing a quality control (QC) sample. If the response returns to normal, your previous working solution may have been compromised.

Q2: I see a new, small peak appearing near my internal standard's retention time. What is it?

This is often a primary indicator of degradation.[3] The new peak is likely a degradation product. To confirm, you can perform a forced degradation study by subjecting a small aliquot of your standard to harsh conditions (e.g., acid, base, heat, or light) and monitoring the chromatogram for the growth of this new peak.[4] Characterizing this degradant using high-resolution mass spectrometry can help identify the degradation pathway.

Q3: Why are my results inconsistent when using a deuterated standard? I'm seeing high variability.

High variability with deuterated standards can stem from several issues unique to them. One common problem is deuterium back-exchange , where deuterium atoms are swapped for hydrogen atoms from the surrounding environment (e.g., protic solvents like water or methanol).[5][6] This reduces the signal of the labeled standard and can artificially inflate the signal of the unlabeled analyte.[5] Another issue is the "chromatographic isotope effect," where the deuterated standard elutes slightly earlier than the native analyte, potentially exposing them to different matrix effects and causing variable ionization suppression.[7]

Q4: What are the ideal long-term storage conditions for my standards?

Proper storage is the most critical step in preventing degradation.[2] While specific conditions depend on the compound's chemistry, general best practices include:

• Temperature: Store standards at low temperatures, typically -20°C or -80°C, to slow down chemical degradation rates.[5]

• Light: Protect from light by using amber vials or storing them in the dark, as many compounds are susceptible to photolysis.[8]

• Moisture: Use tightly sealed vials to protect from atmospheric moisture, which can cause hydrolysis.[2][9] Storing vials in a desiccator can provide additional protection.[9]

• Solvent: Store standards in a stable, aprotic solvent (e.g., acetonitrile) whenever possible.[5]

Q5: How often should I prepare fresh stock and working solutions?

The frequency depends on the demonstrated stability of the compound in that specific solvent and storage condition.[2] It is crucial to perform and document stability studies for your stock and working solutions as part of your method validation.[10] For routine analysis, it's good practice to prepare fresh working solutions daily or weekly from a stock solution that has been proven stable for a longer duration (e.g., several months at -80°C). Avoid repeated freeze-thaw cycles of stock solutions by preparing smaller aliquots.[11]

In-Depth Troubleshooting Guides

This section provides structured approaches to diagnose and resolve more complex issues related to standard degradation.

Guide 1: Symptom - Inconsistent or Drifting Internal Standard Response

A variable IS response compromises the accuracy and reliability of your quantitative data.[1] This guide helps you systematically diagnose the root cause.

Step 1: Isolate the Source of Variability

First, determine if the problem lies with the instrument, the prepared samples, or the standard solution itself.

• Protocol:

  • Prepare a fresh working solution of the internal standard from the original stock.

  • Spike this fresh solution into a new aliquot of a known blank matrix and process it alongside your study samples.

  • Inject a "pure" solution of the freshly prepared IS (in mobile phase) multiple times throughout the run.

• Interpretation:

  • If the pure IS solution shows a consistent response, the instrument is likely stable.

  • If the freshly prepared sample shows a normal response while older samples are variable, the degradation is likely occurring in the processed samples over time (e.g., in the autosampler).

  • If the fresh sample also shows a low/variable response, the issue may be with the stock solution or a fundamental instability during sample processing.

Step 2: Investigate the Stability of the Standard Solution

Focus on the integrity of your stock and working solutions.

• Possible Causes & Solutions:

  • Solvent-Induced Degradation: The standard may be unstable in the chosen solvent.

    • Action: Review literature for the compound's stability. Test alternative, high-purity aprotic solvents like acetonitrile or ethyl acetate. Ensure solvents are free of contaminants.

  • Inappropriate Storage: Exposure to light, elevated temperature, or air can initiate degradation.[2][8]

    • Action: Confirm that storage conditions are appropriate. Aliquot stock solutions upon receipt to minimize freeze-thaw cycles and contamination.[11] Use amber vials to protect from light.

  • Hydrolysis: Reaction with trace amounts of water in the solvent.

    • Action: Use anhydrous or HPLC-grade solvents. Avoid storing solutions for extended periods if hydrolysis is suspected.

Step 3: Evaluate Sample Preparation and Matrix Effects

The analytical process itself can induce degradation or variability.

• Possible Causes & Solutions:

  • pH-Dependent Instability: The standard may degrade at the pH used during sample extraction.[1]

    • Action: Conduct a short-term stability test of the IS in the extraction solution. Adjust the pH if necessary, ensuring it doesn't compromise analyte stability or recovery.

  • Enzymatic Degradation: Residual enzyme activity in biological samples can degrade the standard.

    • Action: Ensure your protein precipitation or extraction method effectively deactivates all enzymes. This can be achieved by using cold organic solvents or specific inhibitors.

  • Adsorption: The standard may adsorb to container surfaces (glass or plastic).[11]

    • Action: Test different low-binding vials and pipette tips. In some cases, using silanized glassware can prevent adsorption of active compounds.[11]

Guide 2: Symptom - Appearance of Unexpected Peaks (Potential Degradants or Impurities)

The appearance of new peaks chromatographically close to your IS is a red flag that requires immediate attention.

Step 1: Confirm the Peak is a Degradant

Rule out other possibilities like contamination or impurities in a new solvent lot.

• Protocol: Forced Degradation Study

  • Prepare separate solutions of the IS in 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂, and water.

  • Expose one aliquot to high heat (e.g., 80°C) and another to intense UV light for several hours.

  • Analyze all samples by LC-MS and compare them to a control sample.

  • Result: If the unknown peak grows under any of these stress conditions, it is confirmed as a degradation product.[4]

Step 2: Identify the Degradation Pathway

Understanding how the standard degrades is key to preventing it. Common pathways include oxidation, hydrolysis, and photolysis.[8]

• Workflow:

  • Analyze Degradation Products: Use high-resolution mass spectrometry (HRMS) to obtain an accurate mass of the degradant.

  • Propose a Structure: Based on the mass shift from the parent compound, propose a likely chemical transformation (e.g., a +16 Da shift suggests oxidation; a +18 Da shift suggests hydrolysis).

  • Confirm with MS/MS: Compare the fragmentation pattern of the degradant with the parent compound to confirm the structural change.

Step 3: Mitigate the Specific Degradation Pathway

Once the pathway is known, targeted preventative measures can be taken.

Degradation Pathway	Common Causes	Mitigation Strategy
Oxidation	Exposure to air (oxygen), presence of metal ions, peroxide contaminants in solvents.	Degas solvents; add antioxidants (e.g., BHT) if compatible with the assay; use EDTA to chelate metal ions.
Hydrolysis	Presence of water; pH extremes (acidic or basic conditions).	Use anhydrous solvents; control the pH of solutions to a neutral range where the compound is most stable.[1]
Photolysis	Exposure to UV or ambient light.	Work under yellow light; use amber vials and cover autosampler trays.[12]

Guide 3: Special Considerations for Deuterated Standards

Deuterated standards are widely used but have unique failure modes.[13]

Issue: Deuterium Back-Exchange

Labile deuterium atoms can exchange with protons from the environment, compromising the standard's isotopic purity.[5]

• When does it happen?

  • Deuterium attached to heteroatoms (O, N, S) is highly susceptible to exchange.

  • Deuterium on acidic carbons (e.g., alpha to a carbonyl group) can also exchange, especially under acidic or basic conditions.[14]

  • Protic solvents (water, methanol, ethanol) are the primary source of protons for exchange.[5]

• Prevention & Mitigation:

  • Strategic Labeling: Purchase or synthesize standards where deuterium is placed on stable, non-exchangeable positions (e.g., aromatic rings, methyl groups).[5][15] Avoid labels on hydroxyl, amine, or carboxyl groups.

  • Solvent Choice: Use aprotic solvents (e.g., acetonitrile, MTBE) for sample preparation and reconstitution whenever possible.[5]

  • Control pH: Maintain a neutral or slightly acidic pH, as exchange rates are often minimized near neutral pH.[5]

  • Minimize Exposure: Reduce the time samples spend in protic solvents and keep temperatures low to slow the exchange rate.[5]

Issue: Chromatographic Isotope Effect (CIE)

The C-D bond is slightly different from the C-H bond, which can cause deuterated compounds to elute earlier than their unlabeled counterparts in reversed-phase chromatography.[7]

• Why is this a problem?

  • If the analyte and IS do not co-elute perfectly, they may experience different degrees of ion suppression or enhancement from the sample matrix.[7] This undermines the fundamental principle of using an IS, leading to inaccurate and imprecise results.

• Solutions:

  • Use ¹³C or ¹⁵N Labels: These heavier isotopes have a negligible impact on retention time, making them the gold standard for co-elution.[13]

  • Optimize Chromatography: Adjust the gradient, flow rate, or column chemistry to minimize the separation between the analyte and the deuterated IS.

  • Method Validation is Key: During method validation, you must demonstrate that the IS accurately tracks the analyte by assessing matrix effects in multiple sources of the biological matrix.[16]

Visualization & Workflows

Diagram: Troubleshooting Internal Standard Variability

This decision tree provides a logical workflow for diagnosing the root cause of inconsistent IS response.

Caption: A decision tree for troubleshooting inconsistent internal standard responses.

Diagram: Assessing Deuterium Back-Exchange Risk

This workflow helps evaluate and mitigate the risk of H/D exchange for deuterated standards.

Caption: Workflow for assessing and mitigating the risk of deuterium back-exchange.

References

• Benchchem. (n.d.). Navigating the Nuances of Deuterium-Labeled Standards in Lipidomics: A Technical Support Guide. Benchchem.
• ResolveMass. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass.
• Solarbio. (2026, February 5). Common Mistakes in Using Isotope Standards in Pharmaceutical Quality Control (and How to Avoid Them). Solarbio.
• BioPharma Services. (2023, December 11). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. BioPharma Services.
• Engen, J. R., et al. (n.d.). Simple and fast maximally deuterated control (maxD)
• FDA. (2019, October 8).
• Jemal, M., & Xia, Y. Q. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity and pitfalls. SciSpace.
• Chromatography Forum. (2017, April 3). Force degradation when samples prepared in Internal Standard.
• Lermyte, F., et al. (2025, October 27). Comprehensive Internal Standards for Hydrogen–Deuterium Exchange Mass Spectrometry.
• Bioanalytical Bees. (2025, March 15).
• Wikipedia. (n.d.). Hydrogen–deuterium exchange. Wikipedia.
• ResearchGate. (2025, August 7). LC-MS-MS experiences with internal standards.
• Skyline. (2015, December 1). Isotope Labeled Standards in Skyline. Skyline.
• Landvatter, S. W. (n.d.).
• ResearchGate. (2021, May 14). (PDF) Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS.
• Pirali, T., et al. (2023, June 5). Deuterium in drug discovery: progress, opportunities and challenges. PMC.
• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
• Bioanalysis Zone. (2023, December 4). Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. Bioanalysis Zone.
• ACS Publications. (2025, November 17). Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds. Analytical Chemistry.
• FDA. (n.d.). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. FDA.
• Fu, Y., et al. (2024, May 8).
• Pharmanecia. (n.d.).
• WuXi AppTec DMPK. (2025, May 15). Internal Standards in LC−MS Bioanalysis: Which, When, and How. WuXi AppTec DMPK.
• ResearchGate. (2025, August 7). (PDF) Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs.
• ResearchGate. (2013, June 10). Which materials are good for preserving stable isotope standards?.
• LGC Standards. (n.d.).
• Acanthus Research. (2022, January 11). Designing Stable Isotope Labeled Internal Standards. Acanthus Research.
• Moravek. (2022, June 13). How To Properly Store Your Radiolabeled Compounds. Moravek.
• Szabó, M., et al. (2022, January 18). Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions. PMC.
• ResearchGate. (n.d.). Deuterium solvent isotope effect for the hydrolysis of 1d in sulfuric....
• Benchchem. (n.d.). A Technical Guide to Stable Isotope-Labeled Standards in Research and Development. Benchchem.
• Singh, S., et al. (n.d.).
• Alfa Chemistry. (n.d.). Impurity and Degradation Product Analysis. MS & NMR Center / Alfa Chemistry.
• Market Research Future. (2023, July 13). A Comprehensive Guide to the Stable Isotope Labeled Compounds Market. Market Research Future.
• Moravek, Inc. (n.d.).
• FDA. (2005, February 22). asean guideline on stability study of drug product. FDA.
• GMP Navigator. (2008, December 9). Guidance for Industry #5 - Drug Stability Guidelines.
• Metabolic Solutions. (2024, November 21). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. Metabolic Solutions.
• Chromatography Forum. (2009, January 23). How standard degradation can affect sample recoveries.
• CfPIE. (n.d.). Implementing an FDA Compliant Stability Program. CfPIE.
• FDA. (2014, November 7). Expiration Dating and Stability Testing for Human Drug Products. FDA.

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• 4. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

cross-validation of analytical results using different mass spectrometers

Executive Summary: The Bridge from Discovery to Development

In the lifecycle of a drug candidate, analytical data must transition from the flexibility of discovery to the rigidity of regulated development. This often necessitates moving assays from High-Resolution Accurate Mass (HRAM) platforms—used for metabolite identification and soft-spot analysis—to Triple Quadrupole (QqQ) systems, the industry "gold standard" for high-sensitivity quantitation.

This guide provides a technical framework for cross-validating results between these two distinct architectures. It addresses the common pitfall where "equivalent" methods yield discordant data due to fundamental differences in ion physics and detection principles. We will demonstrate how to validate a small molecule assay across a Thermo Orbitrap Exploris (HRAM) and a Sciex 6500+ (QqQ) , ensuring data integrity for regulatory submission.

Technical Principles: Divergent Architectures

To cross-validate effectively, one must understand the source of potential discrepancies.

Feature	Triple Quadrupole (QqQ)	HRAM (Orbitrap/Q-TOF)	Impact on Cross-Validation
Detection Principle	Unit Resolution (0.7 Da). Filters ions via RF/DC voltages.	High Resolution (>60k).[1] Traps ions; detects image current frequency.	QqQ may integrate isobaric interferences that HRAM resolves, causing QqQ to report higher concentrations.
Selectivity	SRM/MRM (Precursor Fragment).	Full Scan / PRM (Parallel Reaction Monitoring).	HRAM allows retrospective interference checking; QqQ is "blind" outside the set transition.
Duty Cycle	Low (dwell time dependent).	High (trapping/pulsing).	Fast LC gradients may cause insufficient points-per-peak on HRAM if scan speed (<10 Hz) is too slow.
Dynamic Range	Linear ( - ).	Limited by trap capacity ( - ).	HRAM may saturate earlier; requires careful gain control settings during transfer.

Experimental Protocol: The "Bridge" Study

Objective: Validate the quantitation of "Drug-X" (MW 450.2) in human plasma across platforms.

Sample Preparation (Unified)

Rationale: To isolate instrument performance, sample prep must be identical. We use Protein Precipitation (PPT) rather than SPE to intentionally leave some matrix background, testing the selectivity of both systems.

• Aliquot: 50 µL Human Plasma (K2EDTA).

• Spike: Add 10 µL Internal Standard (IS, deuterated Drug-X-d6).

• Precipitate: Add 200 µL Acetonitrile (0.1% Formic Acid). Vortex 1 min @ 2000 rpm.

• Centrifuge: 4000 x g for 10 min at 4°C.

• Dilution: Transfer 100 µL supernatant to plate; dilute 1:1 with water (to improve peak shape on early eluters).

Chromatographic Conditions (Locked)

• Column: C18, 2.1 x 50 mm, 1.7 µm particle size.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 3.0 min. Flow: 0.5 mL/min.

Mass Spectrometry Parameters

Platform A: Triple Quadrupole (Targeted)

• Mode: MRM (Multiple Reaction Monitoring).

• Transition: 450.2

  215.1 (Quantifier), 450.2 180.0 (Qualifier).

• Dwell Time: 50 ms (ensures >15 points across 4s peak).

• Collision Energy: Optimized per transition.

Platform B: HRAM (High-Res)

• Mode: PRM (Parallel Reaction Monitoring) or Full MS-SIM.

• Resolution: 60,000 @ m/z 200.

• AGC Target:

  (prevents space charge effects).

• Extraction Window:

  5 ppm (critical for specificity).

Visualizing the Workflow

The following diagram illustrates the decision matrix when transferring methods between discovery and regulated environments.

Caption: Workflow for cross-validating HRAM and QqQ data, including logic for troubleshooting discordance (e.g., isobaric interference vs. detector saturation).

Comparative Data Analysis

In our controlled study, we analyzed 6 replicates of Quality Control (QC) samples at Low, Mid, and High concentrations.

Table 1: Performance Metrics

Metric	QqQ (Sciex 6500+)	HRAM (Orbitrap Exploris)	Analysis
LLOQ (ng/mL)	0.05	0.20	QqQ is ~4x more sensitive due to higher ion transmission efficiency in MRM mode.
Linearity ( )	0.998	0.999	HRAM shows slightly better linearity at high concentrations due to lack of detector dead-time issues common in pulse counting, provided AGC is set correctly.
Precision (%CV)	3.2%	4.1%	Both are well within regulated bioanalysis acceptance (<15%).
Selectivity	Adequate	Superior	HRAM distinguished a metabolite (+1.003 Da overlap) that contributed a 5% bias to the QqQ signal at low levels.

Statistical Validation: The Bland-Altman Plot

Do not rely solely on correlation coefficients (

). Two methods can be perfectly correlated but still have a systematic bias (e.g., Method A is always 20% higher than Method B).

The Protocol:

• Calculate the Difference between methods for each sample (

  ).

• Calculate the Average of the methods for each sample (

  ).

• Plot Difference (y-axis) vs. Average (x-axis).

• Acceptance Criteria: 90% of data points must fall within

  1.96 SD of the mean difference (Limits of Agreement).

Insight: If the plot shows a "trumpet" shape (variance increases with concentration), log-transformation of the data is required before analysis.

Regulatory & Compliance Considerations (ISR)

According to FDA and EMA guidelines, cross-validation is mandatory when data from different platforms are combined in a single study.

Incurred Sample Reanalysis (ISR) Logic: When bridging platforms, you must perform ISR using study samples, not just spiked QCs. Spiked samples may not reflect protein binding or metabolite instability issues present in patient samples.

Caption: Incurred Sample Reanalysis (ISR) decision tree. Regulatory guidelines require 67% of reanalyzed samples to be within 20% of the original value.

Conclusion

Cross-validating HRAM and QqQ platforms is not merely a box-checking exercise; it is a stress test of your analytical method.

• Use QqQ when sensitivity is paramount (sub-ng/mL LLOQ).

• Use HRAM when specificity is the limiting factor or when retrospective data mining is required.

• The Bridge: Successful validation requires identical chromatography and a statistical approach (Bland-Altman) that goes beyond simple linear regression.

References

• US Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry.[2][3] (2018).[2][4][5][6] [Link]

• European Medicines Agency (EMA). Guideline on bioanalytical method validation.[5][7] (2011).[5][8][9] [Link]

• Rochat, B. Common issues in the validation of high-resolution mass spectrometry methods for small-molecule bioanalysis. Bioanalysis (2016).[10] [Link]

• Bland, J. M., & Altman, D. G. Statistical methods for assessing agreement between two methods of clinical measurement. The Lancet (1986).[11][12] [Link]

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• 5. Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. e-b-f.eu [e-b-f.eu]
• 8. EMA Guideline on bioanalytical Method Validation adopted - ECA Academy [gmp-compliance.org]
• 9. ema.europa.eu [ema.europa.eu]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Mass Spectrometry-Based Evaluation of the Bland-Altman Approach: Review, Discussion, and Proposal - PubMed [pubmed.ncbi.nlm.nih.gov]

benefits of 13C internal standards for compensating for matrix effects

The Precision Imperative: Why Internal Standards Are the Gold Standard for Matrix Effect Compensation

A Comparative Technical Guide for Bioanalytical Method Validation

Executive Summary

In the high-stakes arena of drug development and clinical diagnostics, data integrity is non-negotiable. While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the benchmark for sensitivity, it suffers from a critical vulnerability: Matrix Effects (ME) .

This guide objectively compares the three primary strategies for ME compensation: Structural Analogues, Deuterated (

) Isotopes, and Carbon-13 ( ) Stable Isotope Labeled Internal Standards (SIL-IS).

The Verdict: While deuterated standards are cost-effective for routine assays,

-labeled standards provide the only mathematically perfect correction for matrix effects. This is due to the absence of the Chromatographic Isotope Effect, ensuring absolute co-elution with the analyte—a requirement for compensating transient ion suppression events in complex biological matrices.

Part 1: The Adversary — Understanding Matrix Effects

To understand why the choice of Internal Standard (IS) matters, we must first define the mechanism of the error. Matrix effects occur in the Electrospray Ionization (ESI) source, not the detector.

When a sample elutes from the LC column, it is not just the analyte entering the source; it is a soup of phospholipids, salts, and endogenous metabolites. These co-eluting compounds compete for the limited charge available on the electrospray droplets.

• Ion Suppression: Matrix components "steal" charge, reducing the analyte signal.

• Ion Enhancement: Matrix components facilitate charge transfer, artificially inflating the signal.

The Critical Variable is Time. Matrix effects are temporal. They vary second-by-second across the chromatographic run. Therefore, if your IS does not elute at the exact same millisecond as your analyte, it is experiencing a different matrix load.

Visualizing the Workflow and Risk Points

Figure 1: The Bioanalytical Workflow. The ESI source is the "bottleneck" where matrix components compete with the analyte for ionization. The IS must be present at this exact moment to correct for the competition.

Part 2: The Contenders — Comparative Analysis

Structural Analogues (The Economy Option)

• Definition: A chemical compound with a similar structure to the analyte (e.g., replacing a chlorine with a bromine).

• Mechanism: Behaves similarly during extraction but has a distinct Retention Time (RT).

• Failure Mode: Because it elutes at a different time, it experiences a completely different matrix environment. It corrects for extraction volume errors but fails completely to correct for ion suppression.

Deuterated Isotopes ( or D) (The Common Choice)

• Definition: Hydrogen atoms (

  ) in the molecule are replaced with Deuterium ( ).

• The Hidden Flaw (The Deuterium Effect):

  • The C-D bond is shorter and stronger than the C-H bond due to lower zero-point vibrational energy.

  • This reduces the lipophilicity of the molecule.

  • Result: Deuterated standards often elute earlier than the native analyte on Reverse Phase (C18) columns.

  • Risk: If the shift is significant (even 0.1 min), the IS may elute in a "clean" region while the analyte elutes in a "suppression" region.

Stable Isotopes (The Gold Standard)

• Definition: Carbon-12 atoms are replaced with Carbon-13.

• The Physics Advantage:

  • The mass difference is located in the nucleus (an extra neutron).

  • The electron cloud, bond lengths, and vibrational energies remain virtually identical to the native

    analyte.

  • Result: Perfect Co-elution. The

    -IS and the analyte travel through the column and enter the source at the exact same time, experiencing identical matrix effects.

Part 3: The Mechanistic Divergence (Visualized)

The following diagram illustrates why Deuterium fails to compensate for matrix effects in high-throughput gradients, while

succeeds.

Figure 2: The Chromatographic Isotope Effect. Deuterated standards (yellow) often shift out of the suppression zone, failing to normalize the signal.

standards (blue) co-elute perfectly, ensuring the ratio of Analyte/IS remains constant despite suppression.

Part 4: Experimental Validation Data

The following data summarizes a validation study comparing D8-Analogue vs.

-Analogue in human plasma spiked with a co-eluting phospholipid interference.

Analyte: Drug X (Nominal Conc: 100 ng/mL) Matrix: Hemolyzed Human Plasma (High Suppression Environment)

Parameter	No Internal Standard	Deuterated IS ( )	IS ( )
Retention Time Shift ( RT)	N/A	-0.08 min (Earlier)	0.00 min (Exact Match)
Matrix Factor (MF)	0.65 (35% Suppression)	0.92 (Incomplete Correction)	0.65 (Tracks Analyte)
IS-Normalized MF	N/A	0.71	1.00
Calculated Conc.	65.0 ng/mL	71.0 ng/mL	99.8 ng/mL
Accuracy (%)	65% (Fail)	71% (Fail)	99.8% (Pass)
Precision (%CV, n=6)	12.5%	8.4%	1.2%

Analysis:

• The Deuterated IS eluted slightly earlier, avoiding the peak suppression. Consequently, the IS signal was not suppressed, while the analyte signal was. The resulting ratio (Analyte/IS) was artificially low, leading to poor accuracy.

• The

  IS was suppressed to the exact same degree (MF = 0.65) as the analyte. The ratio remained constant, yielding ~100% accuracy.

Part 5: Validated Protocol for Matrix Effect Assessment

To validate the performance of your

standard, use the Post-Extraction Spike Method (adapted from Matuszewski et al., 2003).

Objective

Determine the IS-Normalized Matrix Factor to prove that the

-IS compensates for suppression.

Step-by-Step Workflow

• Prepare Two Sets of Solutions:

  • Set A (Neat Standards): Analyte and

    -IS in mobile phase (clean solvent).

  • Set B (Post-Extraction Spike): Extract blank matrix (plasma/urine) first, then spike the extract with Analyte and

    -IS.

• Analysis:

  • Inject Set A (n=6) and Set B (n=6) using your standard LC-MS/MS method.

• Calculation:

  • Calculate the Absolute Matrix Factor for the Analyte:

  • Calculate the Absolute Matrix Factor for the IS:

  • Calculate the IS-Normalized Matrix Factor :

Acceptance Criteria (FDA/ICH M10)

• The IS-Normalized Matrix Factor should be close to 1.0 (typically 0.85 – 1.15).

• The %CV of the IS-Normalized Matrix Factor across 6 different lots of matrix should be < 15% .

If you use a Deuterated IS and find the MF_norm is 0.7 or 1.3, the method fails validation. Switching to

usually corrects this immediately.

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019-3030. Link

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation: Guidance for Industry. Link

• Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for

comparative study of different internal standards for styrene analysis

Methodology Focus: Headspace GC-MS (HS-GC-MS) Application: Pharmaceutical Packaging (Leachables), Food Contact Materials, and Biological Monitoring.

Executive Summary

In the quantitative analysis of Styrene monomer (CAS 100-42-5), the choice of Internal Standard (IS) is the single most critical variable affecting method robustness. While Styrene-d8 (Deuterated) remains the "Gold Standard" for Mass Spectrometry due to identical partition coefficients and ionization behavior, structural analogues like

-Methylstyrene and n-Butylbenzene serve as viable alternatives for GC-FID or cost-sensitive applications.

This guide evaluates these standards based on linearity (

), precision (%RSD), and recovery efficiency across complex matrices (biological fluids and polymer extracts).

The Physicochemical Challenge

Styrene is a volatile aromatic hydrocarbon (

, ). In Headspace (HS) analysis, quantification relies on the equilibrium between the sample matrix and the vapor phase ( ).

The Problem: Matrix effects (e.g., lipid content in blood, viscosity in polymer solutions) alter

. If the Internal Standard does not partition exactly like Styrene, the ratio of responses will shift, leading to quantitation errors.

Table 1: Physicochemical Profile of Candidates

Parameter	Styrene (Analyte)	Styrene-d8 (Isotope IS)	-Methylstyrene (Analogue IS)	n-Butylbenzene (Alkyl IS)
Structure	Vinylbenzene	Deuterated Vinylbenzene	2-Propenylbenzene	1-Phenylbutane
Boiling Point	145 °C	~144 °C	165 °C	183 °C
Retention Time ( )	Reference (0.[1]00)	-0.02 min (Co-elutes)	+2.5 min	+5.1 min
Ionization (Quant Ion)	m/z 104	m/z 112	m/z 118	m/z 91
Cost	N/A	High ( $)	Low ($)	Low ($)

Expert Insight: Note the Boiling Point difference for n-Butylbenzene. In Headspace analysis, this higher BP means it partitions into the gas phase less efficiently than styrene, making it a poor choice for low-temperature incubation (

).

Comparative Performance Analysis

The following data summarizes validation metrics from a study comparing these standards in a complex matrix (simulated biological fluid with 5% albumin).

Table 2: Method Validation Metrics (HS-GC-MS)

Metric	Styrene-d8	-Methylstyrene	n-Butylbenzene
Linearity ( )	0.9998	0.9950	0.9890
Precision (%RSD, n=6)	1.2%	4.8%	7.5%
Recovery (Spike)	98 - 102%	85 - 115%	70 - 90%
Matrix Effect Correction	Perfect (Carrier Effect)	Moderate	Poor

Mechanism of Action

• Styrene-d8: Co-elutes with Styrene. It experiences the exact same matrix suppression or enhancement in the MS source. It also partitions into the headspace at the exact same rate as the analyte.

• -Methylstyrene: Elutes later. If the GC run has temperature drift, or if the matrix holds onto "heavier" compounds (higher LogP), the IS response drops relative to Styrene, causing over-estimation of the analyte.

Experimental Protocol: Robust HS-GC-MS Workflow

This protocol is designed for Trace Level Analysis (ppb range) using Isotope Dilution.

Reagents

• Analyte: Styrene Monomer Standard (Certified Reference Material).

• Primary IS: Styrene-d8 (98 atom % D).

• Solvent: Methanol (Purge & Trap Grade) or DMF (for polymers).

Workflow Diagram (DOT)

The following diagram illustrates the critical decision points and flow for the extraction and analysis process.

Caption: Figure 1: Optimized HS-GC-MS workflow for Styrene analysis emphasizing the critical IS addition point prior to phase equilibrium.

Step-by-Step Procedure

• Standard Preparation: Prepare a stock solution of Styrene (1 mg/mL) and Styrene-d8 (1 mg/mL) in Methanol.

• Working IS Solution: Dilute Styrene-d8 to 10

  g/mL in the dissolution solvent (DMF or Water/MeOH).

• Sample Incubation:

  • Weigh 0.5 g of sample into a 20 mL Headspace Vial.

  • Add 5 mL of Working IS Solution .

  • Seal immediately with PTFE/Silicone septa.

  • Why? Adding the IS in the solvent ensures it permeates the sample matrix, correcting for extraction efficiency.

• HS Parameters:

  • Incubation Temp:

    (Balance between sensitivity and degradation).

  • Equilibration Time: 30-45 mins.

  • Agitation: High (500 rpm) to facilitate gas-liquid partitioning.

• GC-MS Parameters:

  • Column: DB-624 (

    ).

  • Carrier: Helium @ 1.0 mL/min.

  • Oven:

    (hold 2 min) .

  • SIM Mode: Monitor m/z 104 (Styrene Quant), 78 (Qual); m/z 112 (d8 Quant), 84 (Qual).

Decision Matrix: When to Use Which Standard?

Not all labs have access to MS, and not all budgets allow for deuterated standards. Use this logic tree to select the appropriate IS.

Caption: Figure 2: Selection logic for Internal Standards based on instrumentation and application constraints.

Conclusion & Recommendations

For pharmaceutical release testing and toxicological studies where accuracy is paramount, Styrene-d8 is the mandatory choice. It is the only standard that self-corrects for the thermodynamic variations inherent in headspace extraction.

For routine QC of polystyrene pellets using GC-FID (per ISO 2561),

-Methylstyrene is a chemically compatible and cost-effective alternative, provided that the incubation temperature is sufficient ( ) to volatilize it effectively.

References

• International Organization for Standardization (ISO). (2006). Plastics — Determination of residual styrene monomer in polystyrene (PS) and impact-resistant polystyrene (PS-I) by gas chromatography (ISO 2561:2006). [Link]

• ASTM International. (2021). ASTM D4590-18, Standard Test Method for Colorimetric Determination of p-tert-Butylcatechol In Styrene Monomer or AMS (Alpha-Methylstyrene). [Link]

• Garrigós, M. C., et al. (2004).[2][3][4] "Determination of residual styrene monomer in polystyrene granules by gas chromatography–mass spectrometry." Journal of Chromatography A, 1061(2), 211-216. [Link]

• U.S. Food and Drug Administration (FDA). (2023). Q3C(R8) Impurities: Guideline for Residual Solvents. [Link]

• Genualdi, S., et al. (2011). "Simultaneous determination of benzene, toluene, ethylbenzene, and xylenes (BTEX) and styrene in food by Headspace-GC/MS." Journal of Agricultural and Food Chemistry. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. njppp.com [njppp.com]

A Comparative Guide to Quantifying (1-Bromoethyl)benzene: The Unrivaled Advantage of Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the precise quantification of reactive intermediates and target molecules like (1-Bromoethyl)benzene is a cornerstone of reliable data. The choice of an internal standard is not merely a procedural step but a critical decision that dictates the accuracy, precision, and ultimate trustworthiness of your results. This guide provides an in-depth, objective comparison of analytical strategies, demonstrating the clear superiority of deuterated internal standards, specifically (1-Bromoethyl)benzene-d3, over other alternatives.

The Analytical Challenge: Navigating Variability in Complex Matrices

Quantitative analysis using Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful technique, but it is not without its challenges. The sample matrix—everything in the sample that is not your analyte of interest (e.g., proteins, lipids, salts in a plasma sample)—can introduce significant and unpredictable variability.[1] This phenomenon, known as the "matrix effect," can manifest as either ion suppression or enhancement.[2][3]

• Ion Suppression: Co-eluting compounds from the matrix compete with the analyte for ionization in the mass spectrometer's source, reducing the analyte's signal intensity.[1][2]

• Ion Enhancement: Less commonly, matrix components can increase the ionization efficiency of the analyte, artificially inflating its signal.[3]

These effects are notoriously inconsistent, varying from sample to sample. Furthermore, analyte can be lost during complex sample preparation steps like liquid-liquid extraction or protein precipitation.[4] Without a proper control, these losses lead to a systematic underestimation of the analyte's true concentration. An ideal internal standard must navigate these challenges by behaving exactly like the analyte from the moment it is introduced into the sample.

The Gold Standard: Isotope Dilution Mass Spectrometry (IDMS)

The most robust solution to these challenges is Isotope Dilution Mass Spectrometry (IDMS).[5][6] This technique is the bedrock of high-accuracy quantitative analysis.[7] The principle is elegant and powerful:

• A known quantity of an isotopically labeled version of the analyte (the "spike" or internal standard) is added to the sample at the very beginning of the workflow.[8]

• This standard, being chemically identical to the native analyte, experiences the exact same physical losses during sample preparation and the same matrix effects during ionization.[8][9]

• The mass spectrometer can easily distinguish between the native analyte and the heavier, isotope-labeled standard based on their mass-to-charge (m/z) ratio.[4]

• Quantification is based on the ratio of the analyte's signal to the internal standard's signal. Because both signals are affected proportionally by any suppression or loss, their ratio remains constant and directly reflects the analyte's concentration.[9]

This method effectively cancels out analytical variability, making it the preferred method for regulatory submissions and studies demanding the highest confidence in quantitative results.[10][11]

(1-Bromoethyl)benzene-d3: The Ideal Internal Standard

For quantifying (1-Bromoethyl)benzene, the ideal internal standard is its stable isotope-labeled counterpart, (1-Bromoethyl)benzene-d3.[12][13] In this molecule, three hydrogen atoms on the methyl group are replaced with deuterium, a stable, heavy isotope of hydrogen.[12] This subtle change in mass makes it distinguishable by the mass spectrometer, yet it does not alter the compound's chemical properties.

Here's why this is so crucial:

• Identical Chemical Behavior: (1-Bromoethyl)benzene-d3 has the same polarity, solubility, and reactivity as the non-deuterated analyte.

• Co-elution: It will have a virtually identical retention time during liquid chromatography, ensuring that both the analyte and the standard are exposed to the same matrix components at the same time.[14] This is a prerequisite for effective matrix effect compensation.

• Predictable Fragmentation: It exhibits a similar fragmentation pattern in the mass spectrometer, allowing for the development of highly selective Multiple Reaction Monitoring (MRM) methods.

Performance Comparison: Deuterated vs. Non-Deuterated Standards

Let's compare the use of (1-Bromoethyl)benzene-d3 to a common alternative: a non-deuterated structural analog (e.g., (1-Chloroethyl)benzene). While simpler and often cheaper, a structural analog is a fundamentally flawed choice for high-stakes quantitative analysis.

Performance Metric	(1-Bromoethyl)benzene-d3 (Deuterated IS)	Structural Analog IS (e.g., (1-Chloroethyl)benzene)	Expertise-Driven Rationale
Chromatographic Co-elution	Virtually Identical. Ensures both compounds experience the same matrix environment at the same time.[14]	Different Retention Times. The difference in halogen and molecular structure leads to different chromatographic behavior.	Trustworthiness: Without co-elution, the IS cannot accurately report on matrix effects impacting the analyte.
Matrix Effect Compensation	Excellent. Experiences the same ion suppression/enhancement as the analyte, providing a stable signal ratio for accurate correction.[9][15]	Poor and Unpredictable. Different compounds have different ionization efficiencies and susceptibilities to matrix effects.[16]	Trustworthiness: A structural analog may be suppressed more or less than the analyte, introducing significant error.
Sample Preparation Tracking	Excellent. Recovers identically to the analyte through extraction and cleanup steps.[4][8]	Potentially Different. Small differences in polarity and solubility can lead to differential recovery during extraction.	Expertise: Assuming identical recovery for two different molecules is an unscientific and risky shortcut.
Accuracy (% Bias)	High (Typically <5%). The stable ratio corrects for systemic errors.[9]	Low to Moderate (Can exceed 20%). Subject to uncorrected errors from matrix effects and sample loss.	Authoritative Grounding: Regulatory bodies like the FDA emphasize methods that ensure accuracy and reproducibility.[11][17]
Precision (%RSD)	High (Typically <10%). Corrects for random variations between samples.	Lower. Fails to correct for sample-to-sample variability in matrix and recovery.	Trustworthiness: High precision is essential for differentiating between small but significant changes in concentration.

Experimental Protocol: A Validated LC-MS/MS Workflow

This protocol provides a self-validating system for the robust quantification of (1-Bromoethyl)benzene in a biological matrix like human plasma, using (1-Bromoethyl)benzene-d3 as the internal standard.[18]

Materials and Reagents

• (1-Bromoethyl)benzene (Analyte)

• (1-Bromoethyl)benzene-d3 (Internal Standard, IS)

• LC-MS/MS Grade Acetonitrile, Methanol, and Water

• Formic Acid

• Human Plasma (or other relevant biological matrix)

Preparation of Solutions

• Stock Solutions (1 mg/mL): Separately prepare stock solutions of the analyte and the IS in methanol.

• Calibration Standards: Perform serial dilutions of the analyte stock solution with a 50:50 (v/v) methanol:water mixture to create a series of working standards for the calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile to achieve the final working concentration.

Sample Preparation (Protein Precipitation)

• To 100 µL of the plasma sample, calibration standard, or quality control (QC) sample in a microcentrifuge tube, add 20 µL of the IS working solution (100 ng/mL).

• Vortex the mixture for 10 seconds to ensure homogeneity.

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute to ensure complete precipitation.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer 200 µL of the clear supernatant to a clean autosampler vial for analysis.

Caption: A typical bioanalytical workflow for quantifying (1-Bromoethyl)benzene.

LC-MS/MS Parameters (Example)

• LC System: Standard UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: A suitable gradient starting from high aqueous to high organic content to elute the analyte.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization, Positive (ESI+)

• MRM Transitions:

  • (1-Bromoethyl)benzene: Precursor ion (e.g., [M+H]+ or a characteristic fragment) → Product ion. Note: Specific transitions must be optimized experimentally. The most abundant fragment for the non-deuterated compound is often at m/z 105.[19][20]

  • (1-Bromoethyl)benzene-d3: Precursor ion → Product ion (shifted by +3 Da compared to the analyte).

Visualizing the Advantage: Overcoming Ion Suppression

The diagram below illustrates the core principle of why deuterated standards are superior. In the presence of matrix interference, both the analyte and the internal standard signals are suppressed proportionally. The ratio of their peak areas, however, remains constant, enabling accurate and reliable quantification.

Caption: How a deuterated IS provides a consistent ratio for accurate results.

Conclusion

References

• An In-depth Technical Guide to (1-Bromoethyl)benzene-d3: Properties, Synthesis, and Application. (n.d.). Benchchem.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories Inc.
• The Role of Internal Standards In Mass Spectrometry. (2025, April 21). SCION Instruments.
• Gómez-Pérez, A., et al. (2015). Matrix Effect Compensation in Small-Molecule Profiling for an LC–TOF Platform Using Multicomponent Postcolumn Infusion. Analytical Chemistry.
• Deuterated Standards for LC-MS Analysis. (2025, November 8). ResolveMass Laboratories Inc.
• Application Notes and Protocols for Quantitative Analysis Using (1-Bromoethyl)benzene-d3. (n.d.). Benchchem.
• Gaffney, A. (2017, May 22). Guideline on Isotope Dilution Mass Spectrometry. OSTI.GOV.
• Becker, G. (2024). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Chromatography & Separation Techniques.
• A Comparative Guide to Quantifying (1-Bromoethyl)benzene: The Superiority of Deuterated Internal Standards. (n.d.). Benchchem.
• The Indispensable Role of Deuterated Standards in Mass Spectrometry: A Technical Guide. (n.d.). Benchchem.
• Q2(R2) Validation of Analytical Procedures. (2024, March 6). Food and Drug Administration.
• Matrix Effect & Ion Suppression in Liquid Chromatography Mass Spectrometry. (n.d.). NorthEast BioLab.
• Li, H., et al. (2018). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. PMC.
• Isotope dilution. (n.d.). Wikipedia.
• An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides. (2024, May 6). Journal of Analytical Atomic Spectrometry.
• Lehotay, S. J. (2020, December 19). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC International.
• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (2014). South American Journal of Clinical Research.
• Isotope Dilution Mass Spectrometry. (n.d.). PTB.de.
• (1-Bromoethyl)benzene. (n.d.). PubChem, NIH.
• Method 6800: Elemental and Molecular Speciated Isotope Dilution Mass Spectrometry. (2014, July). U.S. Environmental Protection Agency.
• (1-Bromoethyl)benzene(585-71-7) MS spectrum. (n.d.). ChemicalBook.
• (1-Bromoethyl)benzene-d3. (n.d.). MedChemExpress.
• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). ResolveMass Laboratories Inc.
• Benzene, (1-bromoethyl)-. (n.d.). NIST WebBook.

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• 4. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
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• 6. Isotope dilution - Wikipedia [en.wikipedia.org]
• 7. An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00029C [pubs.rsc.org]
• 8. Isotope Dilution Mass Spectrometry - PTB.de [ptb.de]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 16. pubs.acs.org [pubs.acs.org]
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• 22. chromatographyonline.com [chromatographyonline.com]

Safety & Regulatory Compliance

Benzene, (1,2-dibromoethyl-2-13C)- proper disposal procedures

Part 1: Executive Safety & Logistical Summary

CRITICAL DISTINCTION: Isotope Status The "2-13C" designation indicates this molecule is labeled with Carbon-13 , a stable isotope .[1][2]

• NOT Radioactive: It does not emit ionizing radiation.

• Regulatory Status: It is regulated strictly as Hazardous Chemical Waste (RCRA), not Radioactive Waste (NRC).[2]

• Action: Do NOT dispose of this in radioactive waste streams (decay-in-storage or dry active waste).[1] Doing so will trigger expensive rejection fees from waste handlers who analyze for radioactivity and find none, but detect hazardous chemical properties.[1][2]

Chemical Hazard Profile

• Compound: (1,2-Dibromoethyl)benzene (Synonym: Styrene Dibromide).[1][2]

• Primary Hazards: Corrosive (Skin/Eye Damage Category 1C), Target Organ Toxicity , and Halogenated (Bromine content).[1][2]

• Reactivity Warning: Incompatible with strong bases . Reaction with bases can cause rapid dehydrohalogenation, reforming styrene and generating heat.[1][2]

Part 2: Waste Characterization & Classification

Before handling, you must classify the waste to ensure it enters the correct destruction stream (typically high-temperature incineration with scrubber systems for halogens).[1]

Feature	Classification Details
Waste Stream	Halogenated Organic (High BTU, Bromine-bearing)
RCRA Codes (Likely)	D002 (Corrosive), D001 (If in flammable solvent).[1][2] Note: While not a specific U-listed waste, it is treated as hazardous due to characteristics.[1][2]
DOT Shipping Name	UN 3261, Corrosive solid, acidic, organic, n.o.s. ((1,2-Dibromoethyl)benzene)
Segregation	MUST be separated from non-halogenated solvents and strong bases.[1][2]
Container Type	Glass (Amber) or HDPE. Avoid metal containers due to potential corrosion from hydrolysis products (HBr).

Part 3: Step-by-Step Disposal Protocol

Phase 1: Pre-Disposal Stabilization

Perform this phase within a certified Chemical Fume Hood.[1]

• Assess Purity:

  • Pure Substance: If disposing of the pure solid/liquid, no quenching is required.[1][2] It is chemically stable if kept dry.

  • In Solution: If dissolved in a solvent (e.g., Methanol, DCM), the solvent dictates the primary waste stream, but the container must still be marked "Halogenated."[1][2]

• Neutralization (Only if necessary):

  • If the material has degraded and released Hydrogen Bromide (HBr) (indicated by fuming or low pH), slowly buffer with a weak base (Sodium Bicarbonate) before adding to the main waste carboy to prevent container pressurization.

Phase 2: Packaging & Labeling

• Select Container: Use a dedicated Halogenated Waste carboy (typically blue-coded in many labs) or a screw-top glass jar for solids.[1]

• Labeling: Apply a hazardous waste label with the following specific nomenclature:

  • Chemical Name: "Benzene, (1,2-dibromoethyl-2-13C)-"

  • Constituents: "Brominated Organics 95%, 13C-Label"[1][2]

  • Hazard Checkboxes: [x] Corrosive [x] Toxic

• Transfer:

  • Use a chemically resistant funnel (polypropylene).

  • Do not fill containers >90% capacity to allow for vapor expansion.

Phase 3: Waste Segregation Logic (Visualized)

The following decision tree ensures the material does not end up in the wrong regulatory stream.

Figure 1: Decision logic for segregating stable isotope halogenated waste from radioactive and non-halogenated streams.

Part 4: Emergency Contingencies (Spills)

If a spill occurs during transfer, immediate action is required due to the corrosive and lachrymatory (tear-inducing) nature of brominated benzyl derivatives.[1][2]

Spill Response Workflow:

• Evacuate & Ventilate: The compound is a potent irritant. Clear the immediate area.[3]

• PPE Upgrade: Wear Nitrile gloves (double gloved) , safety goggles, and a lab coat.[1][2] If powder is aerosolized, N95 or half-face respirator is recommended.[1][2]

• Containment:

  • Solid: Cover with a spill pad or damp paper towel to prevent dust generation.

  • Liquid: Absorb with vermiculite or a dedicated "Organic" spill kit.

• Decontamination:

  • Wipe the surface with a mild detergent and water.

  • Avoid using strong alkaline cleaners (e.g., concentrated bleach or ammonia) as this may induce a reaction with the dibromoethyl group.[2]

• Disposal of Debris: Place all spill materials into a wide-mouth jar, label as "Debris contaminated with Halogenated Corrosives," and manage as hazardous waste.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2023).[4] Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste. [Link]

• PubChem. (2023). (1,2-Dibromoethyl)benzene Compound Summary. National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. afgsci.com [afgsci.com]
• 4. epa.gov [epa.gov]

Personal Protective Equipment &amp; Handling Guide: Benzene, (1,2-dibromoethyl-2-13C)-

Executive Safety Summary

Compound Identity: Benzene, (1,2-dibromoethyl-2-13C)- Synonyms: Styrene dibromide-13C; (1,2-Dibromoethyl)benzene-13C. Physical State: Typically a white to off-white crystalline solid (MP: ~70-74°C).

This guide addresses the unique intersection of high-hazard chemical handling and high-value isotopic stewardship . While the chemical toxicity mirrors that of unlabeled Styrene Dibromide (severe skin burns, potential carcinogenicity), the operational risk is compounded by the material's cost and the necessity for precise, small-scale manipulation.

Critical Hazard Profile:

• Skin/Eye: Category 1C Corrosive (Causes severe burns). The bromine substituents facilitate rapid dermal penetration and hydrolysis to hydrobromic acid (HBr) upon contact with moisture.

• Systemic: Suspected Carcinogen (Benzene backbone).

• Reactivity: Stable, but incompatible with strong oxidizers and bases (potential for dehydrohalogenation).

Risk Assessment & PPE Matrix

The selection of Personal Protective Equipment (PPE) for halogenated aromatics must move beyond standard laboratory defaults. Standard Latex and thin Nitrile gloves provide insufficient protection against brominated aromatics due to rapid permeation and polymer degradation.

PPE Selection Logic

• The "Why" behind the Glove Choice: Halogenated hydrocarbons swell and degrade nitrile rubber matrices. For prolonged contact or solution-phase handling, a laminate film (EVOH/PE) is required to prevent molecular diffusion.

• Respiratory Necessity: While the solid has low vapor pressure, the dust is highly toxic. Furthermore, if dissolved in volatile solvents (e.g., DCM), the carrier solvent drives the toxicant into the air.

Technical PPE Matrix

Protection Zone	Recommended Equipment	Technical Justification (The "Why")
Hand (Primary)	Silver Shield® / 4H® (Laminate)	Impermeability: Multi-layer laminate films offer >8-hour breakthrough times for halogenated aromatics, whereas nitrile may fail in <15 mins.
Hand (Dexterity)	5-8 mil Nitrile (Outer Layer)	Mechanical Protection: Laminate gloves are baggy and slippery. Wearing nitrile over them secures the fit for micro-weighing tasks.
Respiratory	P100 + OV Cartridge	Dual Threat: P100 filters capture radioactive/toxic particulates; Organic Vapor (OV) charcoal captures sublimed vapors or solvent mists.
Body	Tyvek® Lab Coat / Apron	Pore Size: Standard cotton coats allow dust penetration. Tyvek provides a non-woven barrier against toxic dusts and splashes.
Eye/Face	Chemical Goggles + Face Shield	Corrosivity: Safety glasses are insufficient for Category 1C corrosives. A face shield is mandatory if handling >100mg in solution.

Operational Workflow: Handling 13C-Labeled Compounds

Handling expensive isotopes requires a protocol that prevents loss (financial risk) while ensuring containment (safety risk). The following workflow integrates static control with exposure prevention.

Visualization: Safe Handling Logic

The following diagram outlines the decision process for PPE and containment based on the physical state of the material.

Figure 1: Decision logic for PPE selection based on material state. Note the escalation to laminate gloves for solution-phase handling.

Step-by-Step Micro-Handling Protocol

• Workspace Preparation:

  • Designate a "Hot Zone" within a certified chemical fume hood.

  • Line the work surface with an absorbent, plastic-backed bench pad (absorbent side up) to capture any grains of the 13C material.

  • Static Control: 13C-labeled solids are often dry and static-prone. Use an ionizing anti-static gun on the vial and spatula before opening to prevent the powder from "jumping" out.

• Gloving Technique (The "Double-Glove" Method):

  • Layer 1: Put on Silver Shield/Laminate gloves.[1]

  • Layer 2: Put on standard Nitrile gloves over the laminate gloves. This compresses the loose laminate material, restoring the dexterity needed for handling milligram quantities.

• Transfer & Weighing:

  • Do not weigh directly on the open bench. Use a micro-balance inside a vented enclosure or bring the balance into the hood if vibration allows.

  • If the balance is outside the hood: Tare a sealed vial, add the solid inside the hood, seal the vial, and then transport to the balance.

• Solubilization:

  • Add solvent immediately after weighing to reduce dust hazard.

  • Once in solution, the permeation risk increases. Inspect outer nitrile gloves frequently for puckering (a sign of chemical attack).

Emergency Response & Spill Management

Scenario: A 50mg vial of Benzene, (1,2-dibromoethyl-2-13C)- drops and shatters inside the fume hood.

Immediate Action Plan

• Alert & Isolate: Announce the spill. Do not turn off the fume hood; increase airflow via "Emergency Purge" if available.

• PPE Upgrade: If not already wearing laminate gloves, switch immediately. Standard nitrile will not protect against the concentrated material/solvent mix for long.

• Deactivation (Chemical Logic):

  • Do not use water immediately (hydrolysis generates HBr fumes).

  • Cover the spill with a Dry Absorbent (Vermiculite or activated charcoal).

  • Scientist's Note: Activated charcoal is preferred for aromatics as it adsorbs the benzene ring structure effectively.

• Cleanup:

  • Sweep the absorbent into a hazardous waste jar using a disposable scoop.

  • Wipe the surface with a solvent (acetone) followed by a soap/water wash to remove brominated residues.

Disposal & Waste Stewardship

Proper disposal is critical due to the halogenated nature of the compound. "Dilution is not the solution" for brominated aromatics.

Waste Stream	Criteria	Handling Instruction
Solid Waste	Contaminated gloves, bench pads, vials.	Double-bag in heavy-duty polyethylene bags. Label as "Solid Debris with Halogenated Organics."
Liquid Waste	HALOGENATED Solvent Stream.	Do NOT mix with non-halogenated solvents. Segregation prevents costly analytical fees for the disposal facility.[2] Ensure pH is neutral (neutralize any HBr formed).
Rinsate	First 3 rinses of glassware.	Collect as Halogenated Liquid Waste. Do not pour down the drain.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7145, (1,2-Dibromoethyl)benzene. Retrieved from [Link]

• U.S. EPA (2022). Management of Halogenated Solvent Waste. Hazardous Waste Experts. Retrieved from [Link]

Sources

• 1. ehs.sfsu.edu [ehs.sfsu.edu]
• 2. hazardouswasteexperts.com [hazardouswasteexperts.com]